1,3,2-Dioxaborolane, 2-(2-methylphenyl)-

• CAS: 80137-71-9

Core Science & Biosynthesis

Synthesis of 2-(2-Methylphenyl)-1,3,2-dioxaborolane: A Comprehensive Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the synthesis of 2-(2-methylphenyl)-1,3,2-dioxaborolane, a versatile pinacol boronate ester widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of the prevalent synthetic methodologies, mechanistic insights, practical experimental protocols, and strategies for purification and characterization. The guide emphasizes the causality behind experimental choices, aiming to equip the reader with a robust understanding of the synthesis and its potential challenges.

Introduction: The Significance of 2-(2-Methylphenyl)-1,3,2-dioxaborolane

Arylboronic acids and their derivatives, such as pinacol esters, are foundational reagents in modern organic chemistry.[1] Their stability, functional group tolerance, and low toxicity make them indispensable partners in palladium-catalyzed cross-coupling reactions for the construction of carbon-carbon bonds.[2] Among these, 2-(2-methylphenyl)-1,3,2-dioxaborolane, also known as 2-tolylboronic acid pinacol ester, serves as a key building block for the introduction of the o-tolyl moiety. This structural motif is prevalent in a wide array of pharmaceuticals, agrochemicals, and advanced materials. The ability to efficiently and reliably synthesize this reagent is, therefore, of paramount importance for the advancement of numerous research and development programs.

This guide will focus primarily on the most common and efficient method for the synthesis of 2-(2-methylphenyl)-1,3,2-dioxaborolane: the Miyaura borylation reaction.[3] We will also briefly discuss alternative approaches, such as nickel-catalyzed borylations, which offer a more cost-effective option.

Synthetic Methodologies: A Detailed Overview

The synthesis of 2-(2-methylphenyl)-1,3,2-dioxaborolane is most effectively achieved through the palladium-catalyzed cross-coupling of an aryl halide with a diboron reagent.

The Miyaura Borylation Reaction: A Palladium-Catalyzed Approach

The Miyaura borylation reaction is the cornerstone for the synthesis of aryl boronate esters from aryl halides.[3] This reaction involves the use of a palladium catalyst, a base, and a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂).

Reaction Scheme:

Caption: Catalytic cycle of the Miyaura borylation reaction.

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (2-bromotoluene) to form a Pd(II) species.

• Transmetalation: In the presence of a base (e.g., KOAc), the diboron reagent (B₂pin₂) transmetalates with the Pd(II) complex. The base is believed to activate the palladium complex, making the subsequent metal exchange more facile. [4]3. Reductive Elimination: The resulting organopalladium(II) species undergoes reductive elimination to yield the desired aryl boronate ester, 2-(2-methylphenyl)-1,3,2-dioxaborolane, and regenerate the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Nickel-Catalyzed Borylation: A Cost-Effective Alternative

While palladium catalysts are highly effective, their cost can be a significant factor, particularly on a large scale. Nickel catalysts have emerged as a more economical alternative for C-O based electrophiles. [5]Nickel-catalyzed borylations of aryl halides, including 2-chlorotoluene, can be achieved using catalysts such as NiCl₂(dppp) (dppp = 1,3-bis(diphenylphosphino)propane). These reactions often proceed under milder conditions and can be more tolerant of certain functional groups.

Caption: General experimental workflow for the synthesis.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of 2-(2-methylphenyl)-1,3,2-dioxaborolane via a Miyaura borylation reaction.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Molar Eq.
2-Bromotoluene	95-46-5	171.04	10.0	1.0
Bis(pinacolato)diboron (B₂pin₂)	73183-34-3	253.94	11.0	1.1
[1,1'-Bis(diphenylphosphino)ferrocene] dichloropalladium(II) (PdCl₂(dppf))	72287-26-4	731.73	0.3	0.03
Potassium Acetate (KOAc)	127-08-2	98.14	30.0	3.0
1,4-Dioxane (anhydrous)	123-91-1	88.11	-	-

Reaction Procedure

• Inert Atmosphere: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromotoluene (1.71 g, 10.0 mmol), bis(pinacolato)diboron (2.79 g, 11.0 mmol), PdCl₂(dppf) (219 mg, 0.3 mmol), and potassium acetate (2.94 g, 30.0 mmol).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times. Under a positive pressure of the inert gas, add anhydrous 1,4-dioxane (50 mL) via a syringe.

• Heating: Heat the reaction mixture to 80-100 °C with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (50 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the filter cake with additional ethyl acetate (2 x 20 mL).

• Extraction: Combine the filtrates and wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude 2-(2-methylphenyl)-1,3,2-dioxaborolane can be purified by either column chromatography or recrystallization.

• Column Chromatography: The crude product can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. The polarity of the eluent system should be optimized based on TLC analysis.

• Recrystallization: Recrystallization is often a more efficient method for obtaining highly pure product. The crude solid can be dissolved in a minimal amount of a hot solvent in which it is soluble (e.g., hexane or a mixture of hexane and ethyl acetate) and then allowed to cool slowly to room temperature, followed by further cooling in an ice bath. The resulting crystals are then collected by vacuum filtration, washed with a small amount of cold solvent, and dried under vacuum. [5][6]

Characterization of 2-(2-Methylphenyl)-1,3,2-dioxaborolane

Thorough characterization of the final product is essential to confirm its identity and purity. The following spectroscopic techniques are typically employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons of the o-tolyl group, the methyl protons, and the singlet for the twelve equivalent protons of the pinacol group.

  • ¹³C NMR: The carbon NMR spectrum will show the expected resonances for the aromatic carbons, the methyl carbon, and the carbons of the pinacol group. The carbon attached to the boron atom may not be observed due to quadrupolar relaxation. [7]* Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the C-H, C=C, and B-O bonds.

Expected Spectroscopic Data:

Technique	Expected Chemical Shifts / m/z
¹H NMR (CDCl₃, 400 MHz)	δ 7.80-7.70 (m, 1H), 7.40-7.20 (m, 3H), 2.55 (s, 3H), 1.35 (s, 12H)
¹³C NMR (CDCl₃, 101 MHz)	δ 147.5, 136.0, 131.0, 129.5, 125.0, 83.5, 25.0, 22.5 (C-B bond may not be observed)
MS (EI)	m/z = 218 (M⁺)

Troubleshooting and Practical Considerations

While the Miyaura borylation is a robust reaction, several challenges can arise.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently anhydrous conditions- Poor quality of reagents	- Use a fresh batch of catalyst- Ensure all glassware is flame-dried and use anhydrous solvents- Verify the purity of starting materials and reagents
Formation of Homocoupling Byproduct (2,2'-dimethylbiphenyl)	- Base is too strong- Presence of water	- Use a milder base like KOAc or K₃PO₄- Ensure anhydrous reaction conditions [8]
Dehalogenation of Starting Material (formation of toluene)	- Presence of protic impurities- Certain palladium-ligand combinations	- Ensure anhydrous conditions- Screen different palladium catalysts and ligands
Difficulty in Purification	- Co-elution of impurities during chromatography- Oiling out during recrystallization	- Optimize the solvent system for chromatography- For recrystallization, try a different solvent or a solvent pair, and ensure slow cooling [6]

Safety and Handling

• 2-Bromotoluene: Is a flammable liquid and is harmful if swallowed or inhaled. It causes skin and eye irritation.

• Bis(pinacolato)diboron: Is a flammable solid and should be handled in a well-ventilated area.

• Palladium Catalysts: Can be toxic and should be handled with care.

• 1,4-Dioxane: Is a flammable liquid and a suspected carcinogen.

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

The synthesis of 2-(2-methylphenyl)-1,3,2-dioxaborolane via the Miyaura borylation is a reliable and high-yielding method that provides access to a crucial building block for organic synthesis. By understanding the roles of the various reagents, the reaction mechanism, and potential pitfalls, researchers can confidently and efficiently prepare this valuable compound. The detailed protocols and troubleshooting guide provided herein are intended to serve as a practical resource for scientists in both academic and industrial settings, facilitating the advancement of their research endeavors.

References

[9]CARBOGEN AMCIs. (2020, June 17). Development and Scale-up of a Miyaura Borylation Process. Alfa Chemistry. (2025, January 13). Miyaura Borylation Reaction. [3]Organic Chemistry Portal. Miyaura Borylation Reaction. [10]OpenSourceMalaria/Series3. (2024, March 4). Synthetic Challenges in Miyaura Borylation of Bromo-Thienopyrimidine. GitHub. [11]Benchchem. Technical Support Center: Purification of 2-(3-Nitrofuran-2-yl)-1,3-dioxolane Analogs. [12]Gioia, B., et al. Spectral data for the synthesis of (E)-alkenylboronic acid pinacol esters via hydroboration of alkynes. PMC - NIH. [13]Sayes, M., Benoit, G., & Charette, A. B. (2019). Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. Organic Syntheses. [1]Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [14]Sirbu, D., & Marin, I. (2011). Synthesis and IR, NMR, characterization of new p-(N,N-diphenylamino) chalcones. Chemistry Journal of Moldova, 6(1), 86-89. Wiley-VCH. Supporting Information. [5]Percec, V., et al. (2008). Nickel Catalyzed Borylation and Cross-Coupling of Representative C-O Based Electrophiles. [8]Ishiyama, T., et al. (2008, May 26). Practical synthesis of pinacolborane for one-pot synthesis of unsymmetrical biaryls via aromatic C–H borylation–cross-coupling. huscap. [2]Organic Syntheses Procedure. Discussion Addendum for: Synthesis of Arylboronic Pinacol Esters from Corresponding Arylamines. [15]ResearchGate. (2025, August 6). Preparation and polymerization of 2‐phenyl‐4‐methylene‐1,3‐dioxolane. [16]Rosen, B. M., Huang, C., & Percec, V. (2008, June 19). Sequential Ni-catalyzed borylation and cross-coupling of aryl halides via in situ prepared neopentylglycolborane. PubMed. [17]SciSpace. (2006, June 14). Biaryl synthesis with control of axial chirality. [18]The Royal Society of Chemistry. Synthesis, crystal structure and reactivity of η2–thiophyne Ni complexes. [19]ResearchGate. (2012, March 16). Column Chromatography for Terpenoids and Flavonoids. [20]Chemical Society Reviews (RSC Publishing). (2016, October 18). Synthesis of biaryls using aryne intermediates. [21]Chemical Communications (RSC Publishing). Structural elucidation of a nickel boryl complex. A recyclable borylation Ni(ii) reagent of bromobenzene. [22]Google Patents. (Year). US9233898B2 - Process for the preparation of 2-phenyl-1,3-propanediol. [23]Wordpress. (2026, February 2). Combined 'One-pot' Borylation and Coupling. [7]Organic Syntheses. (2019, August 28). Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. [24]ResearchGate. Three‐Step Synthesis of 2‐(Diiodomethyl)‐4,4,5,5‐Tetramethyl‐1,3,2‐Dioxaborolane from Dichloromethane. [25]Koei Chemical Co., Ltd. Palladium Charcoal-Catalyzed Suzuki-Miyaura Coupling and Iridium-Catalyzed Aromatic C-H Borylation. [26]Dalton Transactions (RSC Publishing). Synthesis of 2-(lutidinyl)organoboranes and their reactivities against dihydrogen and pinacol borane. [27]UniTo. (2022, July 21). Identification by GC-MS Analysis of Organics in Manufactured Articles through a D-Optimal Design. [28]Diva-portal.org. Synthesis of Organoboronic Acids and Applications in Asymmetric Organocatalysis.

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An In-depth Technical Guide to the ¹H NMR Spectrum of 2-(2-methylphenyl)-1,3,2-dioxaborolane

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-(2-methylphenyl)-1,3,2-dioxaborolane. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this key organoboron compound through the lens of NMR spectroscopy. We will explore the theoretical basis for the expected spectral features, provide a detailed experimental protocol for acquiring high-quality data, and present a thorough interpretation of the resulting spectrum.

Introduction: The Significance of 2-(2-methylphenyl)-1,3,2-dioxaborolane and its Spectroscopic Characterization

2-(2-methylphenyl)-1,3,2-dioxaborolane, an ortho-substituted arylboronic acid derivative, is a valuable building block in modern organic synthesis. Its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling, necessitates unambiguous structural confirmation and purity assessment, for which ¹H NMR spectroscopy is an indispensable tool. The dioxaborolane moiety, formed by the reaction of 2-tolylboronic acid with ethylene glycol, enhances the stability and handling of the boronic acid.[1] A detailed understanding of its ¹H NMR spectrum is crucial for reaction monitoring, quality control, and the characterization of its derivatives.

This guide will provide a detailed theoretical prediction of the ¹H NMR spectrum, followed by a robust experimental protocol and an in-depth analysis of the spectral data.

Predicted ¹H NMR Spectrum: A Theoretical Analysis

The chemical structure of 2-(2-methylphenyl)-1,3,2-dioxaborolane dictates a unique ¹H NMR spectrum with distinct signals corresponding to the aromatic protons of the 2-methylphenyl group and the methylene protons of the dioxaborolane ring.

The Aromatic Region (δ 7.0-8.0 ppm)

The 2-methylphenyl group gives rise to a complex multiplet system in the aromatic region of the spectrum. The four aromatic protons are chemically non-equivalent due to the presence of two different substituents on the benzene ring: the methyl group and the dioxaborolane group. The expected chemical shifts are influenced by the electronic effects of these substituents.

• H6' : This proton, ortho to the boron-containing substituent, is expected to be the most deshielded due to the electron-withdrawing nature of the boronate ester. Its signal is anticipated to appear as a doublet of doublets (dd) in the downfield region of the aromatic spectrum, typically around δ 7.8-7.9 ppm .

• H3', H4', H5' : These protons will exhibit complex splitting patterns due to mutual coupling. Their chemical shifts will be influenced by the interplay of the electron-donating methyl group and the electron-withdrawing dioxaborolane group. We can predict their approximate chemical shifts and multiplicities:

  • H3' : Expected to be a doublet of doublets (dd) or a triplet, appearing around δ 7.2-7.4 ppm .

  • H4' : Likely to appear as a triplet or a doublet of doublets (dd) in the range of δ 7.1-7.3 ppm .

  • H5' : Predicted to be a doublet of doublets (dd) or a triplet, resonating around δ 7.1-7.3 ppm .

The Aliphatic Region (δ 4.0-4.5 ppm and δ 2.4-2.6 ppm)

The aliphatic region of the spectrum will contain signals from the dioxaborolane ring and the methyl group.

• Dioxaborolane Protons (-OCH₂CH₂O-) : The four protons of the ethylene glycol-derived dioxaborolane ring are chemically equivalent in a time-averaged sense due to rapid conformational changes. They are expected to give rise to a single, sharp singlet. The electronegative oxygen atoms will deshield these protons, placing their signal at approximately δ 4.3-4.4 ppm .

• Methyl Protons (-CH₃) : The three protons of the methyl group are equivalent and will appear as a sharp singlet. Their chemical shift is expected in the typical range for an aryl methyl group, around δ 2.5-2.6 ppm .

Experimental Protocol for ¹H NMR Data Acquisition

This section provides a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of 2-(2-methylphenyl)-1,3,2-dioxaborolane. The protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

I. Sample Preparation

Given that organoboron compounds can be sensitive to air and moisture, proper sample handling is critical.[2][3]

• Analyte Preparation : Ensure the 2-(2-methylphenyl)-1,3,2-dioxaborolane sample is of high purity. If necessary, purify the compound by recrystallization or chromatography.

• Solvent Selection : Choose a high-purity deuterated solvent that will fully dissolve the sample. Chloroform-d (CDCl₃) is a common choice for this type of compound. Ensure the solvent is dry by storing it over molecular sieves.[4]

• Sample Weighing and Dissolution : In a clean, dry vial, accurately weigh approximately 5-10 mg of the compound.[5][6] Add 0.6-0.7 mL of the deuterated solvent.[2][5][6]

• Homogenization : Gently swirl or vortex the vial to ensure the sample is completely dissolved, creating a homogenous solution.[6]

• Filtration : To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.[7]

• Internal Standard (Optional) : For quantitative analysis, a known amount of an internal standard, such as tetramethylsilane (TMS) or another inert compound with a non-overlapping signal, can be added. TMS is often present in commercial deuterated chloroform.

• Capping : Securely cap the NMR tube to prevent solvent evaporation and contamination. For air-sensitive samples, a J. Young's NMR tube or sealing the tube under an inert atmosphere (e.g., argon or nitrogen) is recommended.[8]

II. NMR Spectrometer Setup and Data Acquisition

• Instrument : A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Insertion and Locking : Carefully insert the NMR tube into the spinner and place it in the spectrometer's probe. The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field.[6]

• Shimming : Perform manual or automatic shimming to optimize the homogeneity of the magnetic field, which will result in sharp, symmetrical peaks.[6]

• Tuning and Matching : Tune and match the probe to the ¹H frequency to ensure efficient signal detection.[6]

• Acquisition Parameters :

  • Pulse Sequence : A standard single-pulse sequence is typically sufficient.

  • Spectral Width : Set a spectral width that encompasses all expected proton signals (e.g., -2 to 12 ppm).

  • Acquisition Time : An acquisition time of 2-4 seconds is generally adequate.

  • Relaxation Delay : A relaxation delay of 1-5 seconds is recommended to allow for full relaxation of the protons between scans.

  • Number of Scans : For a sample of this concentration, 8 to 16 scans should provide a good signal-to-noise ratio.

• Data Processing :

  • Fourier Transform : Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phasing : Manually or automatically phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Baseline Correction : Apply a baseline correction to obtain a flat baseline.

  • Referencing : Reference the spectrum by setting the residual solvent peak to its known chemical shift (e.g., CDCl₃ at δ 7.26 ppm) or the TMS signal to δ 0.00 ppm.

  • Integration : Integrate the area under each peak to determine the relative number of protons.

Data Presentation and Interpretation

The following table summarizes the predicted ¹H NMR data for 2-(2-methylphenyl)-1,3,2-dioxaborolane.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.85	dd	1H	Ar-H (H6')
~ 7.30	m	2H	Ar-H (H3', H4')
~ 7.20	m	1H	Ar-H (H5')
~ 4.35	s	4H	-O-CH₂ -CH₂ -O-
~ 2.55	s	3H	Ar-CH₃

Interpretation of the Spectrum:

The integrated peak areas should correspond to a 1:2:1:4:3 ratio, confirming the relative number of protons in each distinct chemical environment. The splitting patterns (multiplicities) of the aromatic protons provide crucial information about the connectivity of the atoms in the 2-methylphenyl ring. The observation of a singlet for the dioxaborolane protons confirms the dynamic equivalence of these four protons.

Visualization of Molecular Structure and Proton Environments

To visually represent the different proton environments in 2-(2-methylphenyl)-1,3,2-dioxaborolane, the following molecular structure diagram is provided.

Caption: Molecular structure of 2-(2-methylphenyl)-1,3,2-dioxaborolane with proton labels.

Conclusion

This technical guide provides a comprehensive framework for understanding and acquiring the ¹H NMR spectrum of 2-(2-methylphenyl)-1,3,2-dioxaborolane. By combining theoretical predictions with a detailed experimental protocol, researchers can confidently characterize this important synthetic building block. The presented analysis of chemical shifts, multiplicities, and integration serves as a valuable reference for scientists engaged in organic synthesis and drug development. Adherence to the outlined experimental procedures will ensure the acquisition of high-quality, reproducible NMR data, which is fundamental to rigorous scientific research.

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An In-depth Technical Guide to the Preparation of 2-Tolylboronic Acid Ethylene Glycol Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of 2-tolylboronic acid ethylene glycol ester, a key building block in modern organic synthesis. Boronic acid derivatives, particularly their stable ester forms, are indispensable reagents in carbon-carbon and carbon-heteroatom bond-forming reactions, most notably the Suzuki-Miyaura cross-coupling reaction.[1][2] This guide delves into the underlying chemical principles, offers detailed, field-proven experimental protocols, and discusses the critical aspects of reaction optimization and product characterization. By synthesizing theoretical knowledge with practical insights, this document aims to equip researchers with the expertise to confidently and efficiently prepare this valuable synthetic intermediate.

Introduction: The Significance of Boronic Acid Esters in Synthetic Chemistry

Boronic acids and their esters have emerged as one of the most versatile classes of reagents in organic chemistry.[3] Their utility stems from their unique combination of stability, functional group tolerance, and reactivity in transition metal-catalyzed cross-coupling reactions.[4] While boronic acids are widely used, they can be prone to decomposition via protodeboronation and can form trimeric anhydrides known as boroxines.[1] The conversion of boronic acids to their corresponding esters, such as those derived from ethylene glycol or pinacol, significantly enhances their stability, making them easier to handle, purify, and store.[1][4]

2-Tolylboronic acid ethylene glycol ester, in particular, is a valuable reagent for introducing the o-tolyl moiety in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials. The ethylene glycol ester offers a balance of stability and reactivity, often demonstrating favorable kinetics in cross-coupling reactions.[2][5]

Synthetic Methodologies: Pathways to 2-Tolylboronic Acid Ethylene Glycol Ester

The preparation of 2-tolylboronic acid ethylene glycol ester can be approached through several synthetic routes. The most common and practical methods involve the esterification of the parent 2-tolylboronic acid or a one-pot synthesis from an organometallic precursor.

Esterification of 2-Tolylboronic Acid

The most direct method for the synthesis of 2-tolylboronic acid ethylene glycol ester is the condensation reaction between 2-tolylboronic acid and ethylene glycol.[6][7] This reaction is typically acid-catalyzed and driven to completion by the removal of water.

Reaction Scheme:

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A Comprehensive Technical Guide to the Characterization of 2-(2-Methylphenyl)-1,3,2-dioxaborolane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Methylphenyl)-1,3,2-dioxaborolane, a member of the versatile family of organoboron compounds, serves as a crucial building block in modern organic synthesis. Its utility is most pronounced in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. The strategic placement of the methyl group at the ortho position of the phenyl ring introduces specific steric and electronic properties that can influence reaction kinetics and product conformations. This guide provides an in-depth overview of the essential characterization data for 2-(2-methylphenyl)-1,3,2-dioxaborolane, offering a foundational reference for its synthesis, handling, and application in research and development.

Physicochemical Properties

The physical properties of 2-(2-methylphenyl)-1,3,2-dioxaborolane are critical for its proper storage, handling, and use in chemical reactions. While specific experimental data for the ethylene glycol ester is not widely published, the properties of its closely related pinacol ester, 4,4,5,5-tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane, provide valuable insights.

Property	Value (for 4,4,5,5-tetramethyl-2-(o-tolyl)-1,3,2-dioxaborolane)	Source
Molecular Formula	C10H13BO2	-
Molecular Weight	176.02 g/mol	-
Appearance	Colorless to almost colorless clear liquid	[1]
Melting Point	18 °C	[2][3]
Boiling Point	303.1±21.0 °C (Predicted)	[2][3]
Density	0.98±0.1 g/cm³ (Predicted)	[2][3]
Refractive Index	1.4950 to 1.4990	[2][3]

Synthesis and Purification

The synthesis of 2-(2-methylphenyl)-1,3,2-dioxaborolane is typically achieved through the esterification of 2-methylphenylboronic acid with ethylene glycol. This reaction is an equilibrium process, and the removal of water is essential to drive the reaction to completion.

Experimental Protocol: Synthesis

A common laboratory-scale synthesis involves the azeotropic removal of water using a Dean-Stark apparatus.

Materials:

• 2-Methylphenylboronic acid

• Ethylene glycol

• Toluene (or another suitable solvent for azeotropic water removal)

• Dean-Stark apparatus

• Round-bottom flask

• Condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a condenser, add 2-methylphenylboronic acid (1 equivalent) and toluene.

• Add ethylene glycol (1.1-1.2 equivalents) to the flask.

• Heat the mixture to reflux with vigorous stirring.

• Continuously remove the water that collects in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the cessation of water collection.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield pure 2-(2-methylphenyl)-1,3,2-dioxaborolane.

Caption: Synthetic workflow for 2-(2-methylphenyl)-1,3,2-dioxaborolane.

Spectroscopic Characterization

Spectroscopic analysis is fundamental to confirming the identity and purity of 2-(2-methylphenyl)-1,3,2-dioxaborolane. The following sections detail the expected spectroscopic data based on the compound's structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons and their connectivity.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.8-7.2	Multiplet	4H	Aromatic protons (C₆H₄)
~4.4	Singlet	4H	Dioxaborolane protons (-OCH₂CH₂O-)
~2.5	Singlet	3H	Methyl protons (-CH₃)

Rationale: The aromatic protons will appear in the typical downfield region. The four protons of the ethylene glycol moiety in the dioxaborolane ring are chemically equivalent and are expected to appear as a singlet. The methyl protons attached to the phenyl ring will also be a singlet in the upfield region.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum reveals the number of different carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~145	Aromatic C-B
~136	Aromatic C-CH₃
~131-125	Aromatic CH
~65	Dioxaborolane C (-OCH₂CH₂O-)
~22	Methyl C (-CH₃)

Rationale: The carbon attached to the boron atom is typically deshielded. The aromatic carbons will resonate in the 125-145 ppm range. The carbons of the dioxaborolane ring will appear around 65 ppm. The methyl carbon will be found in the upfield aliphatic region. Due to quadrupolar relaxation, the carbon atom directly bonded to the boron atom may exhibit a broad signal or might not be observed at all.[4]

¹¹B NMR Spectroscopy

Boron-11 NMR is a specific technique for characterizing boron-containing compounds. The chemical shift is sensitive to the coordination number and the electronic environment of the boron atom.

Chemical Shift (δ, ppm)	Linewidth	Rationale
~23-35	Broad	Tricoordinate boron in a dioxaborolane ring

Rationale: Tricoordinate boronic esters typically show a broad signal in the range of +20 to +35 ppm.[5][6] The broadness of the signal is due to the quadrupolar nature of the ¹¹B nucleus.[4] For these measurements, it is advisable to use quartz NMR tubes to avoid background signals from borosilicate glass.[4][7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

m/z	Interpretation
176	[M]⁺ (Molecular Ion)
175	[M-H]⁺
161	[M-CH₃]⁺
104	[M-C₂H₄O₂]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Rationale: The molecular ion peak is expected at an m/z corresponding to the molecular weight of the compound. Common fragmentation pathways include the loss of a hydrogen atom, a methyl group, the dioxaborolane ring, and the formation of the stable tropylium ion.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
2950-2850	Medium	Aliphatic C-H stretch
~1600, ~1480	Medium-Strong	Aromatic C=C stretch
~1350	Strong	B-O stretch
~1100	Strong	C-O stretch

Rationale: The spectrum will be characterized by absorptions corresponding to aromatic and aliphatic C-H stretching.[8] A strong band associated with the B-O bond is a key diagnostic feature for boronic esters. The C-O stretching of the dioxaborolane ring will also be prominent.

Conclusion

The characterization data presented in this guide provide a robust framework for the identification and quality assessment of 2-(2-methylphenyl)-1,3,2-dioxaborolane. A combination of NMR spectroscopy (¹H, ¹³C, and ¹¹B), mass spectrometry, and IR spectroscopy allows for unambiguous confirmation of the structure and purity of this important synthetic intermediate. The provided synthetic protocol offers a reliable method for its preparation in a laboratory setting. This comprehensive guide serves as a valuable resource for researchers utilizing this versatile reagent in their synthetic endeavors.

References

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• 13C NMR Chemical Shifts and Ring Conformations of 2-Hydroxy-1,3,2-dioxaborolane and 2-Hydroxy-1,3,2 - SciSpace. (n.d.). Retrieved February 17, 2026, from [Link]

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• 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. (2022, November 1). ACS Omega. Retrieved February 17, 2026, from [Link]

• 11 B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters: Intriguing & Little-Explored. (2024, October 22). MDPI. Retrieved February 17, 2026, from [Link]

• 11 B NMR Chemical Shifts - SDSU Chemistry. (n.d.). Retrieved February 17, 2026, from [Link]

• Responsive Organoboranes with Dynamic Conformation of Octacyclophane-Type Scaffolds: Synthesis, AIE and Temperature-Dependent Dual Emissions - The Royal Society of Chemistry. (n.d.). Retrieved February 17, 2026, from [Link]

• 4,4,5,5-tetramethyl-2-o-tolyl-1,3,2-dioxaborolane - ChemBK. (2024, April 10). Retrieved February 17, 2026, from [Link]

• 2-(bromomethyl)-2-(o-tolyl)-1,3-dioxolane - SpectraBase. (n.d.). Retrieved February 17, 2026, from [Link]

• 2-phenyl-1,3,2-dioxaborolane-4,5-dione | Imperial College London. (2018, March 9). Retrieved February 17, 2026, from [Link]

• 13 C Chemical Shift Table. (n.d.). Retrieved February 17, 2026, from [Link]

• 2-Methyl-2-phenyl-1,3-dioxolane | C10H12O2 | CID 138006 - PubChem. (n.d.). Retrieved February 17, 2026, from [Link]

• Characterization of the 1-(5-(4,5-Dimethyl-1,3,2-dioxoborolan-2-yl)thiophen-2-yl)ethanone Using NMR 13 C, 1 H and 11 B through the Density Functional Theory - MDPI. (2023, April 12). Retrieved February 17, 2026, from [Link]

• Spectroscopic Aspects, Structural Elucidation, Vibrational and Electronic Investigations of 2-Methoxy-1,3-Dioxolane - Longdom Publishing. (n.d.). Retrieved February 17, 2026, from [Link]

• Table of Characteristic IR Absorptions. (n.d.). Retrieved February 17, 2026, from [Link]

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016, November 23). Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

• 1,3-Dioxolane, 2-phenyl- - the NIST WebBook. (n.d.). Retrieved February 17, 2026, from [Link]

• 2-(2'-Nitrophenyl)-1,3-dioxolane - Optional[Vapor Phase IR] - Spectrum - SpectraBase. (n.d.). Retrieved February 17, 2026, from [Link]

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Foreword: The Synthetic Workhorse - Understanding o-Tolylboronic Acid Pinacol Ester

An In-depth Technical Guide to the Physical Properties and Application of 2-(o-tolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In the landscape of modern organic synthesis, particularly in the realm of carbon-carbon bond formation, arylboronic acids and their derivatives stand as indispensable tools. This guide focuses on a specific and highly versatile reagent: 2-(o-tolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, more commonly known as o-tolylboronic acid pinacol ester. While the parent compound, 2-(o-tolyl)-1,3,2-dioxaborolane (the ethylene glycol ester), exists, the pinacol ester is favored overwhelmingly in research and industrial settings. Its enhanced stability, ease of handling, and excellent reactivity in palladium-catalyzed cross-coupling reactions have cemented its status as a cornerstone reagent.

This document is designed for the practicing researcher, scientist, and drug development professional. It moves beyond a simple recitation of data, aiming to provide a deeper understanding of the why behind the physical properties and analytical methods. By treating our protocols as self-validating systems, we can ensure robust and reproducible results in the laboratory.

Core Physicochemical Properties

The physical properties of a reagent dictate its handling, storage, and application. o-Tolylboronic acid pinacol ester is a colorless to pale yellow liquid at room temperature, a characteristic that simplifies its dispensing and addition to reaction mixtures.[1] Its relatively high boiling point and flash point indicate low volatility under standard laboratory conditions, contributing to its safety profile.[1][2][3]

A critical aspect of boronic esters is their sensitivity to air and moisture, which can lead to hydrolysis back to the boronic acid.[3][4] Therefore, it is imperative to store the compound under an inert atmosphere (e.g., nitrogen or argon) to maintain its integrity and ensure stoichiometric accuracy in reactions.[1][3]

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₉BO₂	[1][2][5]
Molecular Weight	218.10 g/mol	[2]
CAS Number	195062-59-0	[5]
Appearance	Colorless to almost colorless clear liquid	[1]
Melting Point	18 °C	[1][2][3]
Boiling Point	303.1 °C @ 760 mmHg	[2][3]
Density	0.986 g/cm³ (at 20 °C)	[1][2]
Refractive Index (n₂₀/D)	~1.491	[2]
Flash Point	137 °C	[1][2][3]
Vapor Pressure	0.002 mmHg @ 25 °C	[2][3]
Solubility	Soluble in common organic solvents (THF, diethyl ether, dichloromethane, toluene, hexanes). Subject to hydrolysis in protic solvents, especially under basic conditions.	[3][6]

Spectroscopic Characterization: A Definitive Fingerprint

Accurate characterization is the bedrock of chemical synthesis. The following sections detail the expected spectroscopic signatures for o-tolylboronic acid pinacol ester and provide standardized protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of this molecule. A combination of ¹H, ¹³C, and ¹¹B NMR provides a complete picture of its connectivity and purity.

Nucleus	Expected Chemical Shift (δ)	Key Features
¹H NMR	~7.8 (d), ~7.4-7.1 (m), 2.5 (s), 1.35 (s) ppm	The aromatic proton ortho to the boron atom is shifted downfield (~7.8 ppm). The methyl group on the tolyl ring appears around 2.5 ppm. The 12 equivalent protons of the two pinacol methyl groups give a characteristic sharp singlet at ~1.35 ppm.
¹³C NMR	~145, ~136, ~131, ~129, ~125, ~84, ~25, ~22 ppm	The aromatic carbon directly bonded to boron is often broad and may not be observed. The quaternary carbons of the pinacol group appear around 84 ppm, and the pinacol methyls are at ~25 ppm. The tolyl methyl carbon is found near 22 ppm.
¹¹B NMR	~30-33 ppm	This is a characteristic shift for a tri-coordinate boronate ester.[6][7] The signal is typically broad due to the quadrupolar nature of the boron nucleus.

Protocol 2.1.1: NMR Sample Preparation and Acquisition

• Rationale: The choice of solvent is critical. Deuterated chloroform (CDCl₃) is a common choice as it is a good solvent for the compound and is relatively non-protic. Tetramethylsilane (TMS) is added as an internal standard for ¹H and ¹³C NMR to provide a universal reference point (0 ppm).

• Procedure:

  • Place approximately 10-20 mg of o-tolylboronic acid pinacol ester into a clean, dry NMR tube.

  • Add ~0.6 mL of CDCl₃ containing 0.03% v/v TMS.

  • Cap the tube and gently agitate until the sample is fully dissolved.

  • Acquire ¹H NMR spectrum. A standard acquisition with 16-32 scans is typically sufficient.

  • Acquire ¹³C{¹H} NMR spectrum. A proton-decoupled experiment is standard. Due to the lower natural abundance of ¹³C, several hundred to a few thousand scans may be necessary for a good signal-to-noise ratio.

  • Acquire ¹¹B NMR spectrum. This is a relatively quick experiment, often requiring only a few hundred scans. No external standard is typically needed as the spectrometer is referenced to BF₃·OEt₂.

Infrared (IR) Spectroscopy

FT-IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. For boronic esters, the B-O bond vibrations are particularly diagnostic.

Wavenumber (cm⁻¹)	Vibration	Expected Appearance
~3060-3020	C-H stretch (aromatic)	Medium to weak
~2980-2850	C-H stretch (aliphatic)	Strong
~1600, ~1480	C=C stretch (aromatic ring)	Medium, sharp
~1350-1310	B-O stretch	Strong, characteristic [8]
~1145	C-O stretch	Strong
~750	C-H bend (ortho-disubstituted aromatic)	Strong
~670	Boronate ester vibration	Characteristic [8]

Protocol 2.2.1: FT-IR Data Acquisition (ATR)

• Rationale: Attenuated Total Reflectance (ATR) is a modern technique that requires minimal sample preparation. A thin film of the liquid is analyzed directly on a crystal (typically diamond), making it fast and efficient.

• Procedure:

  • Ensure the ATR crystal is clean by wiping it with a swab lightly dampened with isopropanol and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and crystal-related absorbances.

  • Place a single drop of o-tolylboronic acid pinacol ester directly onto the center of the ATR crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

  • Clean the crystal thoroughly with isopropanol after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight and offering structural clues.

Method	Expected m/z	Interpretation
GC-MS (EI)	218	Molecular Ion (M⁺)
203	[M - CH₃]⁺, loss of a methyl group
119	[M - C₆H₁₁O₂]⁺, loss of the pinacoloxy group
91	[C₇H₇]⁺, tropylium ion, characteristic of tolyl group

Protocol 2.3.1: GC-MS Analysis

• Rationale: Gas Chromatography-Mass Spectrometry is well-suited for volatile, thermally stable compounds like this boronic ester. It provides both retention time (a measure of purity) and mass spectral data. Electron Ionization (EI) is a standard method that provides reproducible fragmentation patterns.

• Procedure:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

  • Inject a small volume (e.g., 1 µL) into the GC-MS instrument equipped with a standard non-polar column (e.g., DB-5 or HP-5ms).

  • Use a temperature program that starts at a low temperature (e.g., 50 °C) and ramps up to a higher temperature (e.g., 250 °C) to ensure good separation and elution of the compound.

  • The mass spectrometer is typically operated in EI mode at 70 eV.

  • Analyze the resulting chromatogram for purity and the mass spectrum of the main peak for the molecular ion and characteristic fragments.

Synthesis and Application Workflow

A robust synthesis protocol is fundamental. The most common laboratory preparation involves the reaction of an organometallic reagent with a borate ester, followed by esterification with pinacol.[9][10]

Diagram: Synthesis Workflow

Caption: General synthesis workflow for o-tolylboronic acid pinacol ester.

This reagent is a cornerstone of the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning method for forming C-C bonds.

Diagram: Suzuki-Miyaura Coupling

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• 2. 4,4,5,5-Tetramethyl[1,3,2]dioxaborolane | C6H13BO2 | CID 2734768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes and Protocols: Suzuki Coupling Using 2-(2-Methylphenyl)-1,3,2-dioxaborolane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide has become an indispensable tool in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[3][4] This guide provides a detailed protocol and in-depth insights into the application of a specific and versatile building block: 2-(2-methylphenyl)-1,3,2-dioxaborolane, also known as 2-tolylboronic acid pinacol ester.

The use of boronic acid pinacol esters, such as 2-(2-methylphenyl)-1,3,2-dioxaborolane, offers several advantages over their corresponding boronic acids. They often exhibit enhanced stability, are easier to purify, and are less prone to side reactions like protodeboronation.[5][6] The steric hindrance introduced by the ortho-methyl group on the phenyl ring can influence the reactivity and selectivity of the coupling reaction, making it a valuable reagent for accessing sterically congested biaryl structures.[6]

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][7] The cycle can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (R¹-X) to form a Pd(II) intermediate.[1][2] This is often the rate-determining step of the reaction.

• Transmetalation: The organic group from the organoboron reagent (in this case, the 2-methylphenyl group) is transferred to the palladium center.[8] This step is facilitated by a base, which activates the boronic ester, making it more nucleophilic.[9][10]

• Reductive Elimination: The two organic groups on the palladium center couple to form the new C-C bond (R¹-R²), and the Pd(0) catalyst is regenerated, allowing the cycle to continue.[1][2]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol

This protocol provides a general procedure for the Suzuki coupling of 2-(2-methylphenyl)-1,3,2-dioxaborolane with an aryl bromide. The reaction conditions may need to be optimized for different substrates.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
Aryl bromide	-	1.0	1.0
2-(2-Methylphenyl)-1,3,2-dioxaborolane	218.10[11]	1.2	1.2
Palladium(II) acetate (Pd(OAc)₂)	224.50	0.02	0.02
Buchwald Ligand (e.g., SPhos)	410.51	0.04	0.04
Potassium Phosphate (K₃PO₄)	212.27	2.0	2.0
1,4-Dioxane (anhydrous)	-	5 mL	-
Water (degassed)	-	1 mL	-

Step-by-Step Procedure

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), 2-(2-methylphenyl)-1,3,2-dioxaborolane (1.2 mmol), and potassium phosphate (2.0 mmol).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst Preparation:

  • In a separate vial, under an inert atmosphere, add palladium(II) acetate (0.02 mmol) and the phosphine ligand (e.g., SPhos, 0.04 mmol).

  • Add anhydrous 1,4-dioxane (2 mL) to the vial and stir for 5-10 minutes until a homogeneous solution is formed.

• Reaction Execution:

  • To the Schlenk flask containing the substrates and base, add the remaining anhydrous 1,4-dioxane (3 mL) and degassed water (1 mL).

  • Add the prepared catalyst solution to the reaction mixture via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitor by TLC or LC-MS).

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure.[12]

  • Purify the crude product by flash column chromatography on silica gel.[12][13]

Caption: A general experimental workflow for the Suzuki coupling reaction.

Key Considerations and Field-Proven Insights

Choice of Catalyst and Ligand

The selection of the palladium source and ligand is critical for a successful Suzuki coupling.[14] While Pd(PPh₃)₄ can be effective, modern catalyst systems often employ a combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand.[15][16] Ligands such as SPhos, XPhos, and RuPhos have demonstrated broad applicability, especially for challenging substrates like aryl chlorides.[17] The use of N-heterocyclic carbene (NHC) ligands has also gained prominence for their high activity and stability.[18]

The Role of the Base

The base plays a crucial role in the Suzuki coupling by activating the organoboron species for transmetalation.[8][10] Common bases include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and hydroxides (NaOH, KOH). The strength of the base can significantly impact the reaction rate and yield.[19] For sterically hindered substrates or less reactive aryl chlorides, stronger bases like potassium phosphate are often preferred.[19] The presence of water can also influence the reaction, often accelerating the catalytic cycle.[20][21]

Solvent Selection

A variety of solvents can be used for Suzuki couplings, with common choices including toluene, dioxane, THF, and DMF.[2] The addition of water to the organic solvent is often beneficial. The choice of solvent can affect the solubility of the reagents and the overall reaction rate.

Potential Side Reactions

• Protodeboronation: This is the cleavage of the C-B bond by a proton source, leading to the formation of the corresponding arene from the boronic ester. This can be minimized by using anhydrous conditions and carefully selecting the base.[2]

• Homocoupling: The coupling of two molecules of the organoboron reagent or the organohalide can occur, especially at higher temperatures or with certain catalyst systems.

• Hydrolysis of Pinacol Ester: While more stable than boronic acids, pinacol esters can undergo hydrolysis, particularly at physiological pH.[5][22]

Conclusion

The Suzuki-Miyaura coupling using 2-(2-methylphenyl)-1,3,2-dioxaborolane is a powerful and versatile method for the synthesis of biaryl compounds, particularly those with steric hindrance. By understanding the reaction mechanism and carefully selecting the reaction parameters—catalyst, ligand, base, and solvent—researchers can achieve high yields and selectivity. This guide provides a solid foundation for the successful application of this important synthetic transformation in research and development.

References

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. (2023, October 29). Suzuki reaction. [Link]

• Couto, M., et al. (2021). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. The Journal of Organic Chemistry, 86(17), 11699-11707. [Link]

• HZPT Blog. (2024, March 4). why use base in suzuki coupling. [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• The Organic Chemistry Tutor. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Lumen Learning. 17.2. Palladium catalyzed couplings | Organic Chemistry II. [Link]

• Wordpress. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. [Link]

• ACS Publications. (2001). Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. The Journal of Organic Chemistry, 66(24), 8027-8032. [Link]

• ACS Publications. (2004). Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex. The Journal of Organic Chemistry, 69(17), 5643-5650. [Link]

• ResearchGate. (2014, February 6). How can the work up of Suzuki Reaction of arylbromides be best carried out? [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of chemical research, 41(11), 1566–1578. [Link]

• Myers, A. G. The Suzuki Reaction. [Link]

• Sciforum. (2025, August 10). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. [Link]

• Li, H., et al. (2013). Highly Efficient Method for Suzuki Reactions in Aqueous Media. Molecules, 18(11), 13682-13697. [Link]

• Wiley Online Library. (2005, October 10). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Advanced Synthesis & Catalysis, 347(11-13), 1519-1528. [Link]

• ResearchGate. Suzuki coupling reactions of aryl chlorides. [Link]

• American Chemical Society. (2015, February 10). Don't Forget the Workup. [Link]

• ACS Publications. (2014, February 27). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[1][2]-Fused Indole Heterocycles. The Journal of Organic Chemistry, 79(6), 2631-2642. [Link]

• Chinese Chemical Letters. (2014). Suzuki-Miyaura cross-coupling reactions in water using in situ generated palladium(Ⅱ)-phosphazane complexes. [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Tolylboronic acid pinacol ester. PubChem. [Link]

• ResearchGate. (2025, August 7). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. [Link]

• Suzuki, A. (2005). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 81(4), 87-103. [Link]

• CONICET. (2022, November 28). Diels–Alder Reactivity of Allenylboronic Acid Pinacol Ester and Related Dienophiles. [Link]

• MPG.PuRe. (2014). Reversible Click Reactions with Boronic Acids to Build Supramolecular Architectures in Water. [Link]

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using 2-(2-methylphenyl)-1,3,2-dioxaborolane in C-C bond formation

An In-Depth Guide to the Application of 2-(2-methylphenyl)-1,3,2-dioxaborolane in Modern Carbon-Carbon Bond Formation

Abstract

This technical guide provides a comprehensive overview of 2-(2-methylphenyl)-1,3,2-dioxaborolane, a pivotal reagent in contemporary organic synthesis. Primarily known as o-tolylboronic acid pinacol ester, this compound is a cornerstone of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. We will delve into the mechanistic underpinnings of its reactivity, offer detailed, field-proven protocols for its application in C-C bond formation, and discuss critical parameters for reaction optimization. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique properties of this versatile building block.

Introduction: The Strategic Advantage of Boronic Esters

Carbon-carbon (C-C) bond formation is the bedrock of organic synthesis, enabling the construction of complex molecular architectures from simpler precursors.[1] Among the myriad of methods developed, the Suzuki-Miyaura cross-coupling reaction has emerged as a particularly robust and versatile tool.[2] This reaction forges a C-C bond between an organoboron species and an organic halide or triflate, mediated by a palladium catalyst.[3]

2-(2-methylphenyl)-1,3,2-dioxaborolane (o-tolylboronic acid pinacol ester) is a key player in this field. While the corresponding boronic acid is reactive, the pinacol ester offers significant advantages:

• Enhanced Stability: Boronic acids are prone to dehydration, forming cyclic anhydrides (boroxines), and can undergo protodeboronation under certain conditions.[4] The pinacol ester protects the boronic acid moiety, increasing its bench stability and shelf-life.

• Ease of Handling and Purification: Pinacol esters are typically crystalline solids with improved solubility in organic solvents, facilitating purification by chromatography or recrystallization.

• Milder Reaction Conditions: The controlled release of the boronic acid under basic reaction conditions can lead to cleaner reactions and higher yields.

The ortho-methyl group on the phenyl ring introduces specific steric and electronic effects that influence its reactivity, a factor that can be strategically exploited in synthesis design.[5]

The Heart of the Reaction: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism of the Suzuki-Miyaura coupling is crucial for troubleshooting and optimization. The reaction proceeds through a well-established catalytic cycle involving a palladium center that shuttles between the Pd(0) and Pd(II) oxidation states.[6] The cycle consists of three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[3][7][8]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide (or carbon-triflate) bond of the electrophile (R¹-X), forming a square-planar Pd(II) complex. This is often the rate-determining step for less reactive halides like chlorides.[2][3]

• Transmetalation: This is the key step where the organoboron reagent participates. The base activates the boronic ester, forming a more nucleophilic boronate species. This species then transfers its organic group (the o-tolyl group in this case) to the palladium(II) center, displacing the halide and forming a new diorganopalladium(II) complex.[3][9]

• Reductive Elimination: The two organic groups on the palladium center couple, forming the new C-C bond (R¹-R²) and regenerating the catalytically active Pd(0) species, which re-enters the cycle.[6][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application Protocol: Suzuki-Miyaura Coupling

This section provides a general, robust protocol for the palladium-catalyzed cross-coupling of 2-(2-methylphenyl)-1,3,2-dioxaborolane with a generic aryl bromide.

Materials and Equipment

• Reagents:

  • 2-(2-methylphenyl)-1,3,2-dioxaborolane (o-tolylboronic acid pinacol ester)

  • Aryl bromide (Ar-Br)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or a pre-catalyst like Pd(dppf)Cl₂)[6]

  • Ligand (if not using a pre-formed catalyst, e.g., PPh₃, RuPhos)[10]

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

  • Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene, or a mixture like Dioxane/H₂O)[10]

• Equipment:

  • Round-bottom flask or reaction vial

  • Magnetic stir bar

  • Condenser

  • Inert atmosphere setup (Nitrogen or Argon manifold, balloons)

  • Heating mantle or oil bath with temperature control

  • Standard glassware for aqueous work-up (separatory funnel, flasks)

  • Rotary evaporator

  • Purification system (e.g., flash column chromatography)

Step-by-Step Experimental Procedure

Caption: General experimental workflow for Suzuki-Miyaura coupling.

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and condenser, add the aryl bromide (1.0 mmol, 1.0 equiv), 2-(2-methylphenyl)-1,3,2-dioxaborolane (1.2-1.5 mmol, 1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 mmol, 2.0-3.0 equiv).

• Inerting the System: Seal the flask with a septum and cycle between vacuum and an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Addition of Catalyst and Solvent: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 mmol, 2-5 mol%) and the degassed solvent (e.g., Dioxane/H₂O 4:1, 5 mL).

• Reaction: Lower the flask into a pre-heated oil bath and stir the mixture vigorously at the desired temperature (typically 80-100 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and an organic solvent (e.g., ethyl acetate). Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with the organic solvent.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to yield the pure biaryl product.

Optimization and Key Parameters

The success of the Suzuki-Miyaura coupling is highly dependent on the careful selection of reaction components.

Parameter	Selection & Rationale
Coupling Partner (Electrophile)	Reactivity order is generally I > Br > OTf >> Cl.[2] For less reactive aryl chlorides, more active catalyst systems (e.g., those with bulky, electron-rich phosphine ligands or NHCs) are required.
Palladium Source	Pd(PPh₃)₄: Often used directly as it is an active Pd(0) source. Pd(OAc)₂ / Pd₂(dba)₃: Pd(II) and Pd(0) precursors that require an external phosphine ligand. The ligand reduces Pd(II) to the active Pd(0) in situ.[6] Palladacycles: Air- and water-stable precatalysts that offer high thermal stability and efficiency.[3]
Ligand	Triphenylphosphine (PPh₃): A standard, effective ligand for many applications. Bulky, Electron-Rich Phosphines (e.g., RuPhos, SPhos, XPhos): Enhance the rate of both oxidative addition and reductive elimination, often enabling reactions at lower temperatures or with challenging substrates.[10]
Base	K₂CO₃, Cs₂CO₃: Common, effective bases, often used in aqueous solvent mixtures. K₃PO₄: A stronger base, often used in anhydrous organic solvents like toluene or dioxane, particularly effective for coupling with sterically hindered substrates.
Solvent	Toluene, Dioxane, THF: Common anhydrous solvents. Aqueous Mixtures (e.g., Dioxane/H₂O, Toluene/EtOH/H₂O): The presence of water can accelerate the transmetalation step. The choice often depends on the solubility of the reagents.[10]

Safety and Handling

Proper laboratory safety practices are paramount when working with the reagents involved in this protocol.

• 2-(2-methylphenyl)-1,3,2-dioxaborolane: May cause skin, eye, and respiratory irritation.[11][12] Handle in a well-ventilated fume hood.[11] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[11][13]

• Palladium Catalysts: Many palladium compounds are toxic and should be handled with care. Avoid inhalation of dust and skin contact.

• Solvents: Organic solvents like dioxane and toluene are flammable and have associated health risks.[13] Use in a fume hood and keep away from ignition sources.

• Handling: Use spark-proof tools and ground equipment when transferring large quantities of flammable solvents.[13][14] Store reagents in tightly sealed containers in a cool, dry place.[13][15]

First Aid Measures:

• Skin Contact: Wash off immediately with soap and plenty of water.[11]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[11][14]

• Inhalation: Move the person to fresh air.[11][14]

• Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of significant exposure, seek immediate medical attention.[15]

Conclusion

2-(2-methylphenyl)-1,3,2-dioxaborolane is a highly effective and practical reagent for the synthesis of biaryl compounds via the Suzuki-Miyaura cross-coupling reaction. Its stability and predictable reactivity make it an invaluable tool for synthetic chemists. By understanding the reaction mechanism and carefully selecting the catalyst, base, and solvent system, researchers can reliably construct complex C-C bonds, accelerating discovery in pharmaceuticals, materials science, and beyond.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Pérez-Temprano, M. H., et al. (2006). A DFT Study of the Full Catalytic Cycle of the Suzuki−Miyaura Cross-Coupling on a Model System. Organometallics, 25(15), 3549–3563. Available from: [Link]

• Macharia, J. M., et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Available from: [Link]

• Li, Y., et al. (2021). Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications, 12(1), 5468. Available from: [Link]

• U.S. Food and Drug Administration. (2015, June 4). SAFETY DATA SHEET. Available from: [Link]

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. Available from: [Link]

• Organoboron. 2-phenyl-1,3,2-dioxaborolane. Available from: [Link]

• Occhiato, E. G., Lo Galbo, F., & Guarna, A. (2005). Preparation and Suzuki-Miyaura coupling reactions of tetrahydropyridine-2-boronic acid pinacol esters. The Journal of Organic Chemistry, 70(18), 7324–7330. Available from: [Link]

• ResearchGate. (2025, August 6). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters | Request PDF. Available from: [Link]

• Sayes, M., Benoit, G., & Charette, A. B. (2019). Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane from Dichloromethane. Organic Syntheses, 96, 277-299. Available from: [Link]

• Organoboron. 2-mesityl-1,3,2-dioxaborolane. Available from: [Link]

• Organic Syntheses. boronic esters. Available from: [Link]

• Santos, W. L. (2010). Synthesis and Application of Boronic Acid Derivatives. VTechWorks. Available from: [Link]

• ResearchGate. Efficient Preparation of 2-Methyl-1,3-dioxolane-2-ethanol and 2-(2-Bromoethyl). Available from: [Link]

• Murphy, C. L. W. (2015). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship. Available from: [Link]

• ResearchGate. Protodeboronation and its application in synthesis. Available from: [Link]

• Cengage. C-C Bond-Forming Reactions. Available from: [Link]

• University of California, Irvine. Carbon Bond Formation. Available from: [Link]

• Wang, G., et al. (2014). Direct Synthesis of Arylboronic Pinacol Esters from Arylamines. The Royal Society of Chemistry. Available from: [Link]

• Nelson, H. (2016). Catalytic Generation and C–C Bond Forming Reactions of Dicoordinated Carbocations. eScholarship. Available from: [Link]

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Application Notes & Protocols: The Versatility of 2-Tolylboronic Esters in Modern Organic Synthesis

Introduction: Beyond the Bench—The Strategic Value of 2-Tolylboronic Esters

Boronic acids and their corresponding esters have become indispensable tools in the arsenal of synthetic organic chemists, prized for their stability, low toxicity, and remarkable versatility in carbon-carbon and carbon-heteroatom bond formation.[1] Within this vital class of reagents, 2-tolylboronic acid and its esters occupy a niche of significant strategic importance. The presence of the ortho-methyl group is not a trivial substitution; it imparts unique steric and electronic properties that can be leveraged to influence reaction outcomes, enhance selectivity, and provide access to complex molecular architectures that are central to pharmaceutical and materials science research.[2]

This guide moves beyond a simple recitation of reactions. It is designed to provide researchers, medicinal chemists, and process development scientists with a deeper understanding of the causality behind experimental choices when employing 2-tolylboronic esters. We will explore their synthesis, delve into their most critical applications with detailed, field-proven protocols, and examine the mechanistic nuances that empower chemists to troubleshoot and innovate.

I. Synthesis of 2-Tolylboronic Esters: Preparing the Key Reagent

The most common and robust starting material for many applications is the pinacol ester of 2-tolylboronic acid. Its synthesis is straightforward and typically involves the reaction of a Grignard reagent with a borate ester, followed by esterification. Pinacol esters offer enhanced stability compared to the free boronic acid, making them easier to handle, purify, and store, while often being compatible with a wider range of reaction conditions.[3]

Workflow for Synthesis of 2-Tolylboronic Pinacol Ester

Caption: Synthesis of 2-tolylboronic pinacol ester from 2-bromotoluene.

Protocol 1: Synthesis of 2-(Toluene-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

This protocol details the formation of the Grignard reagent from 2-bromotoluene, followed by trapping with triisopropyl borate and subsequent esterification with pinacol.

Materials:

• 2-Bromotoluene

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous Tetrahydrofuran (THF)

• Triisopropyl borate

• Pinacol

• Saturated aqueous NH₄Cl

• Aqueous HCl (1M)

• Brine

• Anhydrous MgSO₄

• Hexanes, Diethyl ether

Equipment:

• Three-neck round-bottom flask with reflux condenser, dropping funnel, and nitrogen/argon inlet

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 eq) in a flame-dried three-neck flask under an inert atmosphere (N₂ or Ar).

  • Add a single crystal of iodine to activate the magnesium.

  • Add a small portion of a solution of 2-bromotoluene (1.0 eq) in anhydrous THF via the dropping funnel.

  • Observe for initiation of the reaction (disappearance of iodine color, gentle reflux). If it does not start, gently warm the flask.

  • Once initiated, add the remaining 2-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1-2 hours until most of the magnesium is consumed.

• Boration:

  • Cool the Grignard solution to 0 °C in an ice bath.

  • Add a solution of triisopropyl borate (1.1 eq) in anhydrous THF dropwise via the dropping funnel, maintaining the internal temperature below 5 °C.

  • After addition, remove the ice bath and allow the mixture to warm to room temperature, stirring for an additional 2-3 hours.

• Hydrolysis and Esterification:

  • Cool the reaction mixture back to 0 °C.

  • Slowly quench the reaction by adding saturated aqueous NH₄Cl.

  • Add pinacol (1.1 eq) to the mixture, followed by 1M HCl to adjust the pH to ~5-6.

  • Stir vigorously for 30 minutes.

• Workup and Purification:

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • The crude product can be purified by silica gel chromatography (using a hexane/ethyl acetate gradient) or recrystallization from hexanes to yield the 2-tolylboronic pinacol ester as a white solid.

II. Core Application: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is arguably the most powerful and widely used application for boronic esters, enabling the formation of C(sp²)-C(sp²) bonds.[3] 2-Tolylboronic esters are exceptional coupling partners for the synthesis of sterically hindered biaryl compounds, which are common motifs in pharmaceuticals and organic materials.

The Suzuki-Miyaura Catalytic Cycle

The reaction mechanism proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is critical for optimizing reaction conditions.[3]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Causality in the Suzuki Reaction:

• Why use an ester? Boronic esters exhibit improved stability and are less prone to protodeboronation (cleavage of the C-B bond by a proton source) compared to the corresponding boronic acids, especially under anhydrous conditions.[3][4]

• Why is a base required? The base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is crucial for the transmetalation step. It activates the boronic ester by forming a more nucleophilic "ate" complex [R-B(OR)₂(OH)]⁻, which facilitates the transfer of the aryl group from boron to palladium.[3]

• Why degas the solvent? The active catalyst is the Pd(0) species. Oxygen can oxidize Pd(0) to Pd(II), rendering it inactive and halting the catalytic cycle. Degassing with an inert gas (N₂ or Ar) is essential to remove dissolved oxygen.

Table 1: Typical Reaction Parameters for Suzuki-Miyaura Coupling

Component	Common Examples	Rationale / Field Insight
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃	Pd(PPh₃)₄ is a pre-formed Pd(0) catalyst. Others are Pd(II) pre-catalysts that are reduced in situ.
Ligand	SPhos, RuPhos, XPhos	Bulky, electron-rich phosphine ligands accelerate oxidative addition and reductive elimination, crucial for coupling hindered partners like 2-tolylboronic ester.[5]
Base	K₂CO₃, K₃PO₄, CsF	The choice of base can dramatically affect yield. K₃PO₄ is often effective for hindered couplings. Anhydrous conditions with bases like potassium trimethylsilanolate (TMSOK) can accelerate reactions.[6]
Solvent	Toluene, Dioxane, THF, DMF	Often run with a small amount of water to help dissolve the base and facilitate "ate" complex formation. However, fully anhydrous conditions are gaining traction.[4][6]
Temperature	80-110 °C	Sufficient thermal energy is needed to drive the catalytic cycle, especially the reductive elimination step.

Protocol 2: Suzuki-Miyaura Coupling of 2-Tolylboronic Pinacol Ester with 4-Bromoanisole

Materials:

• 2-Tolylboronic pinacol ester (1.2 eq)

• 4-Bromoanisole (1.0 eq)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 eq)

• Toluene

• Water

Equipment:

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere manifold (N₂ or Ar)

• Heating block or oil bath

Procedure:

• Reaction Setup:

  • To a Schlenk flask, add 4-bromoanisole, 2-tolylboronic pinacol ester, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition:

  • Add degassed toluene and degassed water (typically a 10:1 or 5:1 ratio of toluene:water). The solution should be thoroughly sparged with N₂ or Ar for 15-20 minutes prior to addition.

• Reaction:

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-12 hours.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute with ethyl acetate and water.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification:

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to obtain the desired biaryl product.

III. Advanced Application: Boronic Esters as Directing Groups in C-H Activation

A cutting-edge application of aryl boronic esters is their use as directing groups for transition-metal-catalyzed C-H activation. This strategy allows for the selective functionalization of C-H bonds ortho to the boronic ester, providing a powerful tool for late-stage modification of complex molecules.

Iridium-based catalysts have been shown to effectively utilize the Lewis basic oxygen atoms of the boronic ester to direct the selective activation and deuteration of the C-H bonds at the ortho positions of the aromatic ring.[7] This method is invaluable for preparing site-selectively labeled compounds for mechanistic studies or metabolic tracking in drug development.

Workflow for Ortho-Deuteration via C-H Activation

Caption: Iridium-catalyzed ortho-deuteration using a boronic ester directing group.

Protocol 3: Iridium-Catalyzed Ortho-Deuteration of 2-Tolylboronic Pinacol Ester

This protocol is adapted from methodologies demonstrating the use of boronic esters as effective directing groups.[7]

Materials:

• 2-Tolylboronic pinacol ester (1.0 eq)

• [Ir(cod)(IMe)(PPh₃)]PF₆ or similar Ir(I) catalyst (1-2 mol%)

• Deuterium gas (D₂)

• Anhydrous solvent (e.g., THF, PhCF₃)

Equipment:

• High-pressure reaction vessel or a thick-walled Schlenk tube compatible with a D₂ balloon

• Inert atmosphere manifold (N₂ or Ar)

• NMR spectrometer for analysis

Procedure:

• Reaction Setup:

  • In a glovebox or under a stream of inert gas, add the 2-tolylboronic pinacol ester and the iridium catalyst to the reaction vessel.

  • Add anhydrous solvent via syringe.

• Deuteration:

  • Seal the vessel and connect it to the inert gas line.

  • Evacuate the vessel and backfill with deuterium gas. Repeat this cycle three times.

  • Leave the reaction under a positive pressure of D₂ (a balloon is often sufficient).

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) for 12-24 hours.

• Analysis:

  • Carefully vent the D₂ gas in a well-ventilated fume hood.

  • Remove a small aliquot of the reaction mixture, pass it through a short plug of silica gel with an appropriate solvent to remove the catalyst, and concentrate.

  • Analyze the crude product by ¹H NMR to determine the percentage of deuterium incorporation by observing the reduction in the integral of the ortho-proton signals relative to an internal standard or other non-exchanging protons on the molecule.

IV. Conclusion and Future Outlook

2-Tolylboronic esters are more than just simple reagents; they are sophisticated building blocks that offer strategic advantages in complex synthesis. Their application in the robust Suzuki-Miyaura coupling for constructing hindered biaryls is well-established, while their emerging role as directing groups in C-H activation highlights their potential for innovative, late-stage functionalization strategies. As the demands for molecular complexity and synthetic efficiency grow, particularly in drug discovery and materials science, the unique properties of 2-tolylboronic esters will undoubtedly secure their place as a cornerstone of the modern synthetic chemist's toolkit.

References

• Title: Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope - PMC Source: National Center for Biotechnology Information URL
• Title: Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC Source: National Center for Biotechnology Information URL
• Title: Design and Discovery of Boronic Acid Drugs.
• Title: Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective Source: MDPI URL
• Title: Boronic Acids & Derivatives Source: MilliporeSigma URL
• Title: Widely-used boronic esters as synthetically-versatile directing groups for C–H activation and hydrogen isotope exchange - PMC Source: National Center for Biotechnology Information URL
• Title: Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds Source: University of Illinois Urbana-Champaign URL
• Title: 2-Tolylboronic acid | 16419-60-6 Source: ChemicalBook URL
• Title: WO2013016185A1 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents Source: Google Patents URL
• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL
• Title: Anhydrous, Homogeneous, Suzuki-Miyaura Cross- Coupling of Boronic Esters using Potassium Trimethylsilanolate Source: Organic Syntheses URL
• Title: Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl)
• Source: Ambeed.
• Title: Applications of boronic acids in organic synthesis Source: ResearchGate URL

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• 2. 2-Tolylboronic acid | 16419-60-6 [chemicalbook.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds – Denmark Group [denmarkgroup.illinois.edu]
• 5. scholarship.claremont.edu [scholarship.claremont.edu]
• 6. orgsyn.org [orgsyn.org]
• 7. Widely-used boronic esters as synthetically-versatile directing groups for C–H activation and hydrogen isotope exchange - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Hydrolysis of 2-(o-tolyl)-1,3,2-dioxaborolane in Synthetic Reactions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for researchers utilizing 2-(o-tolyl)-1,3,2-dioxaborolane. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the hydrolytic instability of this reagent, a common challenge encountered during synthetic applications such as the Suzuki-Miyaura cross-coupling reaction.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Q1: My Suzuki-Miyaura reaction yield is low, and I'm detecting significant amounts of toluene as a byproduct. What is the likely cause?

Answer: This is a classic symptom of a two-step degradation pathway: hydrolysis followed by protodeboronation.

• Step 1: Hydrolysis: The 2-(o-tolyl)-1,3,2-dioxaborolane, which is derived from ethylene glycol, is susceptible to hydrolysis, especially under the basic conditions typical of Suzuki-Miyaura couplings.[1][2] Water in the reaction mixture reacts with your boronic ester to form o-tolylboronic acid and ethylene glycol.

• Step 2: Protodeboronation: The resulting o-tolylboronic acid is prone to a side reaction called protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond, yielding toluene.[3][4] This process consumes your active coupling partner, leading to reduced product yield and the formation of the undesired arene byproduct.

dot

Sources

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• 2. Suzuki Coupling [organic-chemistry.org]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Post-Suzuki Coupling Purification

A Guide to Removing Boron Impurities for Researchers, Scientists, and Drug Development Professionals

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems encountered during the purification process in a question-and-answer format, offering detailed, step-by-step protocols and the scientific rationale behind them.

Question 1: My initial aqueous workup failed to remove the boronic acid impurity. What went wrong and what should I do next?

This is a frequent issue, often arising from suboptimal pH control or the specific properties of the boronic acid. Boronic acids are weak Lewis acids and require a sufficiently basic environment to form the water-soluble boronate salt, which can then be extracted into the aqueous phase.[1]

Underlying Cause: The pH of your aqueous wash was likely not high enough to deprotonate the boronic acid effectively. For many aryl boronic acids, a pH greater than 10 is necessary for complete conversion to the boronate.[2]

Solution: Optimized Acid-Base Extraction

• pH Adjustment: Perform a liquid-liquid extraction using a 1-2 M aqueous solution of a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[1][3] Ensure the final pH of the aqueous layer is above 10.

• Multiple Extractions: It may be necessary to perform multiple extractions with the basic solution to ensure complete removal of the boron impurity.[2]

• Back Extraction (Optional): To confirm the impurity has been removed, you can acidify the combined basic aqueous layers with an acid like hydrochloric acid (HCl) to a pH of ~2, which will precipitate the boronic acid if it was successfully extracted. The boronic acid can then be re-extracted with an organic solvent like ethyl acetate.

Question 2: The boronic acid impurity co-elutes with my product during silica gel chromatography. How can I improve the separation?

Co-elution is a common challenge, especially when the polarity of the desired product and the boronic acid impurity are similar. Several strategies can be employed to enhance separation on a silica gel column.

Underlying Cause: The chosen solvent system does not provide sufficient differentiation in the retention times of your product and the boron impurity on the silica stationary phase.

Solutions:

• Solvent System Modification:

  • Increase Polarity: A more polar solvent system may be required to retain the boronic acid on the silica gel.[4] For example, transitioning from a hexane/ethyl acetate gradient to a dichloromethane/methanol gradient can be effective for more polar compounds.[2]

  • Add a Modifier: Introducing a small amount of an acidic or basic modifier to your eluent can alter the retention characteristics of the boronic acid. Acetic acid can help to protonate the boronic acid, potentially increasing its interaction with the silica, while triethylamine can have the opposite effect.[2]

• Change the Stationary Phase:

  • Neutral Alumina: Consider using neutral alumina as the stationary phase instead of silica gel.[2][5]

  • Reverse-Phase Chromatography: For particularly difficult separations, reverse-phase high-performance liquid chromatography (HPLC) with a C18 column can provide the necessary resolution.[2][6]

• Visualization of the Purification Workflow:

Caption: Decision tree for troubleshooting co-elution issues.

Question 3: My product is an oil and crystallization is not an option. Are there other non-chromatographic methods to remove boronic acid impurities?

When crystallization is not feasible, scavenger resins offer a highly effective alternative for removing unwanted reagents and byproducts from a reaction mixture.[7]

Underlying Cause: The physical state of the product prevents the use of crystallization as a purification technique.

Solution: Scavenger Resins

Scavenger resins are solid-supported reagents designed to selectively bind to and remove specific types of molecules from solution.[7] For boronic acids, resins with diol or amine functionalities are particularly effective.

• Diol-Based Resins: These resins, such as those with N-methylglucamine or diethanolamine functional groups, form stable cyclic esters with boronic acids, effectively sequestering them from the solution.[8][9][10]

• Amine-Based Resins: Tris(2-aminoethyl)amine (Trisamine) functionalized silica can also be used to scavenge boronic acids.[8][11]

Experimental Protocol: Purification using a Scavenger Resin

• Resin Selection: Choose an appropriate scavenger resin based on the nature of your boronic acid impurity.

• Incubation: Add the scavenger resin (typically 3-5 equivalents relative to the impurity) to the crude reaction mixture dissolved in a suitable solvent (e.g., THF, DCM).

• Agitation: Stir or shake the mixture at room temperature for a period of 2 to 24 hours. The reaction progress can be monitored by TLC or LC-MS.

• Filtration: Once the scavenging is complete, simply filter off the resin.

• Concentration: Concentrate the filtrate to obtain the purified product.

Scavenger Resin Type	Functional Group	Target Impurity
Diol-Based	N-methylglucamine, Diethanolamine	Boronic Acids, Boronate Esters
Amine-Based	Tris(2-aminoethyl)amine	Boronic Acids, Acid Chlorides

Table 1: Common Scavenger Resins for Boron Impurity Removal.

Question 4: I am working with a very polar product and the boronic acid impurity is also highly polar. What is the best approach for purification?

Separating two highly polar compounds can be challenging using standard purification techniques. In this scenario, derivatization of the boronic acid can be a powerful strategy.

Underlying Cause: The high polarity of both the product and the impurity leads to poor separation with both extraction and normal-phase chromatography.

Solution: Derivatization to a Diethanolamine Adduct

Treating the crude reaction mixture with diethanolamine can convert the boronic acid into a crystalline adduct that can often be removed by filtration.[2][6][12]

Experimental Protocol: Derivatization and Removal

• Reaction: Dissolve the crude product in a suitable solvent (e.g., ether).

• Adduct Formation: Add diethanolamine to the solution. The boronic acid-diethanolamine adduct will often precipitate out of the solution.

• Filtration: Filter the mixture to remove the crystalline adduct.

• Workup: Wash the filtrate with a dilute acid solution to remove any remaining diethanolamine, followed by a brine wash. Dry the organic layer and concentrate to yield the purified product.

Caption: Workflow for removing boronic acid via diethanolamine adduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common boron-containing byproducts in a Suzuki reaction?

The primary boron-containing impurities are unreacted boronic acid starting material and boric acid, which is formed during the reaction.[13] Additionally, homo-coupling of the boronic acid can lead to biaryl byproducts.[4][14]

Q2: Why is it critical to remove boron impurities, especially in a drug development context?

While boronic acids are generally considered to have low toxicity, the presence of any impurity in an active pharmaceutical ingredient (API) is a major concern.[15] Some boron-containing reagents used in the synthesis of boronic acids, such as bis(pinacolato)diboron (BPD) and tetrahydroxydiboron (BBA), have been identified as potential mutagenic impurities and must be strictly controlled.[16]

Q3: Can I use crystallization to purify my product from boronic acid impurities?

Yes, if your product is a solid, recrystallization can be a very effective purification method.[5][17] The choice of solvent is critical, and screening various solvents or solvent mixtures is often necessary to find conditions where the product has high solubility at elevated temperatures and low solubility at room temperature, while the boronic acid impurity remains in solution.[5][17]

Q4: Are there any "boron-free" alternatives to the Suzuki reaction?

While the Suzuki reaction is widely used, other cross-coupling reactions that do not involve boron reagents exist, such as the Stille coupling (using organotin reagents) and the Heck coupling. However, these methods have their own drawbacks, including the high toxicity of organotin compounds.[18] The advantages of the Suzuki reaction, including the low toxicity and environmental impact of boron compounds, often outweigh the challenges of purification.[15]

References

• Amerigo Scientific. Scavenger Resins. [Link]

• ResearchGate. How to purify boronic acids/boronate esters?. [Link]

• YouTube. How to Purify Boric Acid (by Recrystallization). [Link]

• Reddit. Trying to remove a boronic acid in a workup. Help! : r/chemistry. [Link]

• Supra Sciences. Solid-Supported Scavengers. [Link]

• PMC. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• Google Patents. US3855392A - Method of removing boric acid and boric acid salts from aqueous magnesium chloride solutions.

• Chemistry Stack Exchange. What are the byproducts in a Suzuki reaction?. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• FUJIFILM Wako Chemicals. SCAVENGING USING SiliaMetS® AND SiliaBond® SCAVENGERS. [Link]

• JCAD. From the Test Tube to the Treatment Room: Fundamentals of Boron-containing Compounds and their Relevance to Dermatology. [Link]

• Chemistry Stack Exchange. Challenging purification of organoboronic acids. [Link]

• SciSpace. Structure, Properties, and Preparation of Boronic Acid Derivatives. Overview of Their Reactions and Applications. [Link]

• Reddit. Purification of boronic acids? : r/chemistry. [Link]

• ResearchGate. Can I remove boronic acid using Work up process?. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• RSC Publishing. Preparation of a phenylboronic acid and aldehyde bi-functional group modified silica absorbent and applications in removing Cr(vi) and reducing to Cr(iii). [Link]

• PMC. Preparation of a phenylboronic acid and aldehyde bi-functional group modified silica absorbent and applications in removing Cr(vi) and reducing to Cr(iii). [Link]

• Agilent. Phenylboronic Acid (PBA) Solid Phase Extraction Mechanisms and Applications. [Link]

• University of Gothenburg. New boron compounds pave the way for easier drug development. [Link]

• Amerigo Scientific. Boronic Acid Affinity Chromatography Resin. [Link]

• Reddit. Suzuki purification problem : r/OrganicChemistry. [Link]

• PMC. Efficient Hydrolysis of Organotrifluoroborates via Silica Gel and Water. [Link]

• Myers Group. The Suzuki Reaction. [Link]

• PMC. Liquid–liquid extraction of boron from continental brines by 2-butyl-1-octanol diluted in kerosene. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.. [Link]

• LCGC International. Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS. [Link]

• ResearchGate. How can I remove excess (BPin)2 in the Miyaura Borylation reaction without destroying the product (aryl-boronic ester)?. [Link]

• MDPI. Solvent Extraction of Boric Acid: Comparison of Five Different Monohydric Alcohols and Equilibrium Modeling with Numerical Methods. [Link]

• Wikipedia. Tris(2-aminoethyl)amine. [Link]

• MDPI. The Binding and Effects of Boron-Containing Compounds on G-Protein Coupled Receptors. [Link]

• PMC. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid. [Link]

• PMC. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. [Link]

• DergiPark. Boronic acid-functionalized silica microparticles for isolation of flavonoids from Hypericum perforatum. [Link]

• Google Patents.

• Biotage. ISOLUTE® Si-Trisamine | Metal scavenger. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
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• 9. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
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• 16. chromatographyonline.com [chromatographyonline.com]
• 17. youtube.com [youtube.com]
• 18. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Kinetic Landscape of Suzuki-Miyaura Coupling: A Comparative Analysis of Boronic Esters

For the modern chemist in pharmaceutical and materials science, the Suzuki-Miyaura cross-coupling is an indispensable tool for forging carbon-carbon bonds.[1][2] Its reliability, functional group tolerance, and the low toxicity of its boron-based reagents have cemented its status as one of the most practiced transition-metal catalyzed reactions.[3][4] While boronic acids have been the traditional workhorses, the increasing use of boronic esters—valued for their stability and ease of handling—has introduced new variables into reaction optimization.[5][6]

Understanding the kinetic behavior of these esters is not merely an academic exercise; it is fundamental to rational process development, enabling chemists to select the optimal reagent to maximize reaction rates, minimize side reactions, and ensure reproducibility. This guide provides an in-depth comparison of the kinetic performance of various boronic esters in the Suzuki-Miyaura coupling, grounded in mechanistic studies and supported by experimental data. We will move beyond simple protocols to explore the causality behind these kinetic differences, offering insights to empower your research and development.

The Heart of the Reaction: The Catalytic Cycle and Its Rate-Limiting Step

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[7][8] The cycle is generally understood to comprise three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[9]

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (e.g., an aryl bromide), forming a Pd(II) intermediate. This step is often considered the rate-determining step (RDS) of the overall cycle.[10][11]

• Transmetalation : The organic group from the organoboron reagent is transferred to the Pd(II) center. This is the crucial step where the choice of boronic acid versus boronic ester has the most profound kinetic impact.

• Reductive Elimination : The two organic fragments on the Pd(II) center couple and are expelled from the coordination sphere, forming the desired C-C bond and regenerating the Pd(0) catalyst.[9]

Caption: The generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

While oxidative addition is frequently the slowest step, this is not a universal rule. The use of highly active phosphine ligands can accelerate oxidative addition to the point where transmetalation becomes rate-limiting.[12][13] Furthermore, detailed kinetic studies have revealed that the structure of the boronic ester itself can dramatically alter the rate of transmetalation, making a nuanced understanding of this step essential for reaction design.[3][12]

The Transmetalation Step: A Closer Look at Boronic Esters

A long-standing question in the field was whether boronic esters must first hydrolyze to the corresponding boronic acid to participate in the catalytic cycle.[6] While this pathway can occur, compelling structural, kinetic, and computational evidence has now firmly established that boronic esters can and do transmetalate directly without prior hydrolysis .[1][3][4]

The key to this direct pathway is the formation of a pre-transmetalation intermediate containing a crucial Pd-O-B linkage.[14][15] The rate at which the organic group is subsequently transferred from boron to palladium is governed by two critical features:

• Creation of an Empty Coordination Site on Palladium : Facilitates the interaction with the boronic ester.[3][16]

• Nucleophilicity of the Ipso-Carbon : The carbon atom attached to boron must be sufficiently nucleophilic to transfer to the electrophilic palladium center.[3][16]

Both of these factors are intimately related to the electron density of the oxygen atoms within the boronic ester, which is, in turn, dictated by the diol used to form the ester.[3]

A Comparative Kinetic Analysis of Common Boronic Esters

Kinetic investigations, particularly those using low-temperature rapid injection NMR (RI-NMR) to observe fleeting intermediates, have provided quantitative data on how different ester scaffolds impact the rate of transmetalation.[3][14]

Highly Activated Esters: Ethylene Glycol and Catechol

Studies have revealed that simple, conformationally flexible diols can lead to remarkable rate enhancements.

• Ethylene Glycol Boronic Esters : These esters exhibit exceptional reactivity. In one study, a glycol-derived arylboronate was found to transfer its aryl group approximately 23 times faster than the parent arylboronic acid and about 5 times faster than the corresponding catechol ester.[3] This significant rate enhancement is attributed to the high electron density on the glycol oxygen atoms, which promotes the formation of the key pre-transmetalation intermediate.[15]

• Catechol Boronic Esters : As the original boronates used by Suzuki and Miyaura, catechol esters are also highly effective.[3] They undergo transmetalation roughly 4.3 times faster than the analogous boronic acid, demonstrating that the ester moiety is an active participant in accelerating the key transmetalation event.[3]

The Workhorses: Pinacol and Neopentyl Glycol Esters

Pinacol boronic esters are arguably the most popular class due to their high stability, ease of preparation (often via the Miyaura borylation), and commercial availability.[5] Neopentyl glycol esters have also gained prominence for their excellent performance in anhydrous coupling conditions.[5]

However, their kinetic behavior is more complex.

• Pinacol and Neopentyl Glycol Esters : Unlike the simple first-order decay observed with glycol and catechol esters, attempts to measure the transmetalation rates for pinacol and neopentyl esters often result in sigmoidal kinetic profiles .[3] This suggests an auto-catalytic or product-accelerated mechanism, where a product of the transmetalation step influences the rate of subsequent turnovers.[3] Despite this complexity, they are highly competent reagents, with reaction half-lives observed to be approximately 0.3 hours for the neopentyl ester and 5.5 hours for the pinacol ester under specific conditions.[3]

Data Summary: Relative Rates of Transmetalation

The following table summarizes quantitative data from kinetic studies, providing a direct comparison of the relative reactivity of various boron reagents in the crucial transmetalation step.

Entry	Boron Reagent Type	Rate Constant (k) x 10⁻³ s⁻¹ (at -30 °C)	Relative Rate (vs. Boronic Acid)
1	Arylboronic Acid	0.58	1.0
2	Diisopropyl Boronic Ester	0.82	1.4
3	Catechol Boronic Ester	2.50	4.3
4	Ethylene Glycol Boronic Ester	13.3	~23
5	Pinacol Boronic Ester	Complex (Sigmoidal) Kinetics	N/A
6	Neopentyl Glycol Boronic Ester	Complex (Sigmoidal) Kinetics	N/A
Data synthesized from reference[3]. Conditions: Reaction of [(i-Pr₃P)(4-FC₆H₄)Pd(OH)]₂ with the specified boron reagent.

This data clearly illustrates that the choice of the diol backbone is not trivial. For reactions where the transmetalation step is rate-limiting, switching from a boronic acid or a pinacol ester to an ethylene glycol ester could result in a dramatic acceleration of the overall reaction rate.

Experimental Protocol: A Workflow for Kinetic Analysis

To ensure scientific integrity, any protocol for kinetic analysis must be a self-validating system. This means incorporating rigorous controls and cross-checks to confirm the validity of the data. The following is a generalized workflow for determining the rate of transmetalation.

Caption: A generalized workflow for conducting kinetic analysis of a Suzuki-Miyaura reaction.

Step-by-Step Methodology

Objective: To determine the pseudo-first-order rate constant for the formation of a biaryl product from a specific arylboronic ester.

• Preparation of Reagents (Trustworthiness Pillar):

  • Use freshly purified and characterized starting materials. The palladium pre-catalyst, aryl halide, and boronic ester should be of the highest purity to avoid interference from unknown impurities.

  • Prepare stock solutions of the palladium complex, the boronic ester, and a non-reactive internal standard (e.g., dodecane for GC analysis) in a dry, degassed solvent (e.g., THF). Precise concentrations are critical.

• Reaction Setup (Expertise Pillar):

  • Assemble a multi-neck, flame-dried flask equipped with a magnetic stirrer, temperature probe, and septum under a positive pressure of an inert gas (Argon or Nitrogen).

  • Add the palladium complex stock solution to the flask and allow it to thermally equilibrate at the desired low temperature (e.g., -30 °C) using a cryostat for precise control. The causality here is to slow the reaction sufficiently to allow for accurate monitoring and to observe intermediates if possible.

• Initiation and Monitoring:

  • Initiate the reaction by rapidly injecting a stoichiometric equivalent of the boronic ester stock solution into the stirring palladium solution. Start a timer at the moment of injection.

  • At predetermined time intervals (t = 0, 1, 2, 5, 10, 20, 30... minutes), withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture via syringe.

  • Immediately quench the aliquot in a vial containing a quenching agent (e.g., a solution of water and diethyl ether) to stop the reaction. This step is crucial for freezing the reaction at a specific time point.

• Data Acquisition and Analysis (Self-Validation Pillar):

  • Analyze each quenched sample using a calibrated analytical technique (e.g., GC-FID, HPLC-UV, or ¹H NMR) to determine the ratio of the product to the internal standard.

  • Convert these ratios into concentrations of the product at each time point.

  • Plot the concentration of the starting material (calculated by subtracting the product concentration from the initial concentration) versus time.

  • To confirm first-order kinetics, plot ln([Starting Material]) versus time. The data should yield a straight line with a slope of -k, where k is the observed rate constant. The linearity of this plot over at least three half-lives serves as a self-validation of the kinetic order.

Conclusion: From Mechanistic Insight to Practical Application

The kinetic study of boronic esters in Suzuki-Miyaura coupling reveals a fascinating and synthetically useful truth: the choice of boronic ester is a powerful tool for reaction optimization . The diol backbone is not a passive spectator but an active participant that can dramatically modulate the rate of the crucial transmetalation step.

For researchers and process chemists, this provides clear, actionable insights:

• For Maximum Speed: When transmetalation is rate-limiting and rapid reaction times are paramount, ethylene glycol boronic esters are a superior choice, offering a rate enhancement of over 20-fold compared to the corresponding boronic acid.[3]

• For Stability and Reliability: Pinacol and neopentyl glycol esters remain the reagents of choice for multi-step synthesis and library generation where long-term stability is critical.[5] Their complex kinetics should be noted, but their overall performance is robust.

• For Mechanistic Control: The ability to tune the transmetalation rate allows for greater control over the reaction. For example, in a reaction plagued by a side reaction of the starting materials, accelerating the desired coupling by switching to a more active ester could significantly improve the yield and purity of the product.

By understanding the causality behind the kinetic differences of these reagents, scientists can move beyond empirical screening and toward the rational design of more efficient, robust, and reliable cross-coupling methodologies.

References

• Thomas, A. A., Zahrt, A. F., Delaney, C. P., & Denmark, S. E. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(12), 4401–4416. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved February 2024, from [Link]

• MDPI. (2023). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. [Link]

• Guo, X., et al. (2021). Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications. [Link]

• Remond, E., et al. (2022). Kinetic and Mechanistic Investigations to Enable a Key Suzuki Coupling for Sotorasib Manufacture. Organic Process Research & Development. [Link]

• American Chemical Society. (2022). Kinetic and Mechanistic Investigations to Enable a Key Suzuki Coupling for Sotorasib Manufacture. ACS Publications. [Link]

• Thomas, A. A. (2021). Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. IDEALS. [Link]

• Aakash Institute. (n.d.). Suzuki coupling reaction in chemistry. Retrieved February 2024, from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved February 2024, from [Link]

• Ye, T.-N., et al. (2019). Catalytic performance and kinetic analysis for Suzuki coupling... ResearchGate. [Link]

• Thomas, A. A., et al. (2017). Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction. Journal of the American Chemical Society. [Link]

• Kassel, D. B., et al. (2020). Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Organic Syntheses. [Link]

• Thomas, A. A. (2016). Pre-transmetalation intermediates in the Suzuki-Miyaura reaction revealed: the missing link. IDEALS - University of Illinois. [Link]

• MDPI Encyclopedia. (2023). Principles of the Suzuki Coupling Reaction. [Link]

• American Chemical Society. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. ACS Publications. [Link]

• R Discovery. (2018). Elucidating the Role of the Boronic Esters in the Suzuki-Miyaura Reaction: Structural, Kinetic, and Computational Investigations. R Discovery. [Link]

• ResearchGate. (n.d.). THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. Retrieved February 2024, from [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Retrieved February 2024, from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).

• Journal of Xi'an Shiyou University. (2023). Suzuki Coupling: A powerful tool for the synthesis of natural products: A review. [Link]

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A Senior Application Scientist's Guide to Suzuki Coupling: Boronic Acids vs. Boronic Esters

Published by the Office of the Senior Application Scientist

For researchers, medicinal chemists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for forging carbon-carbon bonds.[1][2] The choice of the organoboron coupling partner is a critical decision that profoundly impacts reaction efficiency, yield, and scalability. This guide provides an in-depth, objective comparison between the two most common classes of reagents: boronic acids and their ester derivatives. We will delve into the mechanistic underpinnings, practical handling considerations, and performance data to empower you to make the most informed choice for your specific synthetic challenge.

The Contenders: A Tale of Two Boron Reagents

At the heart of the Suzuki reaction is the organoboron reagent, which transfers its organic group to the palladium catalyst.[1][3] While boronic acids have historically been the workhorses, a variety of boronic esters have been developed to overcome some of their intrinsic limitations.[4]

Boronic Acids: The Reactive Precursor

Aryl and vinyl boronic acids, with their RB(OH)₂ structure, are often the most reactive species in the Suzuki catalytic cycle.[5] Their reactivity stems from the ease with which they form a reactive boronate anion [RB(OH)₃]⁻ upon activation by a base.[6][7][8] This boronate is highly nucleophilic and readily participates in the crucial transmetalation step with the palladium(II) complex.[6][9]

However, this reactivity comes at a cost. Boronic acids are susceptible to several decomposition pathways:

• Protodeboronation: The cleavage of the C-B bond by a proton source, a common side reaction that reduces yield, particularly with electron-rich or heteroaromatic substrates.[4]

• Trimerization: Boronic acids can reversibly dehydrate to form cyclic anhydrides known as boroxines. While boroxines can be active in catalysis, this complicates stoichiometry and characterization.[4][10]

• Oxidative Decomposition: Many boronic acids have limited shelf-life and can be sensitive to air and moisture.

Boronic Esters: The Stable and Versatile Alternative

To address the stability issues of boronic acids, a vast array of boronic esters have been developed.[4] By replacing the hydroxyl groups with an organic diol, these reagents offer significantly enhanced stability.[11][12]

The most common types include:

• Pinacol Esters (Bpin): These are the most popular boronic esters, prized for their stability, which allows for easier purification via silica gel chromatography and longer shelf-life.[10][13]

• Neopentyl Glycol Esters: Growing in popularity for their good reactivity, often striking a balance between the stability of pinacol esters and the reactivity of boronic acids.[10][14]

• MIDA (N-methyliminodiacetic acid) Esters: These feature a tetracoordinate boron center, rendering them exceptionally stable.[15] They are often used in iterative cross-coupling sequences, as the MIDA group can be cleaved under mild conditions to reveal the reactive boronic acid when needed.[10][16]

• Potassium Organotrifluoroborates (BF₃K): These crystalline salts are exceptionally stable to air and moisture and are often superior to boronic acids and esters in terms of handling and stability.[17][18] They slowly hydrolyze under basic reaction conditions to generate the active boronic acid in situ.[10]

The enhanced stability of esters makes them ideal for multi-step syntheses where the boron moiety must endure various reaction conditions before the final coupling step.[12]

Mechanistic Insights: Why the Choice Matters

The Suzuki-Miyaura reaction proceeds through a catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[1][3][7] The choice between a boronic acid and an ester directly influences the critical transmetalation step.

A decision workflow for selecting the appropriate boron reagent.

Experimental Protocols

The following are representative, generalized protocols. Researchers should always optimize conditions for their specific substrates.

Protocol 1: General Suzuki Coupling with a Boronic Acid

This protocol is adapted from standard procedures for the coupling of an aryl bromide with an arylboronic acid. [19][20] Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To a dry reaction vessel equipped with a magnetic stir bar, add the aryl bromide, arylboronic acid, SPhos, and potassium phosphate.

• Evacuate and backfill the vessel with an inert atmosphere (Argon or Nitrogen).

• Add toluene and water via syringe.

• Add the Pd(OAc)₂ catalyst to the mixture.

• Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: General Suzuki Coupling with a Boronic Ester (e.g., Pinacol Ester)

The protocol is very similar, highlighting the interchangeability of the reagents in the reaction setup.

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Arylboronic Acid Pinacol Ester (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• Follow steps 1-10 as described in Protocol 1, substituting the arylboronic acid with the arylboronic acid pinacol ester. Reaction times may need to be adjusted based on the reactivity of the specific ester.

Conclusion

The debate between using boronic acids and boronic esters in Suzuki-Miyaura coupling is not about which is universally "better," but which is optimal for a given task. Boronic acids offer high reactivity and atom economy, making them an excellent default for many applications. [10]Boronic esters, including pinacol, MIDA, and innovative alternatives like Epin esters, provide crucial stability that enables the synthesis of complex molecules and challenging substrates where boronic acids would fail. [12][21]Recent mechanistic insights have further revealed that esters are not merely stable precursors but can actively participate in and even accelerate the catalytic cycle. [4]A thorough understanding of the stability, reactivity, and mechanistic role of each reagent class is paramount for the modern synthetic chemist to efficiently and reliably construct the carbon-carbon bonds that are the bedrock of pharmaceutical and materials science.

References

• Suzuki reaction - Wikipedia. Wikipedia. [Link]

• Suzuki Coupling - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Couto, I., et al. (2022). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Molecules. [Link]

• Perea-Buceta, J. E., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. The Journal of Organic Chemistry. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Molander, G. A., & Petrillo, D. E. (2008). Suzuki-Miyaura Cross-Coupling of Potassium Trifluoroboratohomoenolates. Organic Letters. [Link]

• Assessing the stability and reactivity of a new generation of boronic esters. Poster Board #1276. [Link]

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Something Unique or Methyl, Butyl, Futile? Born again Boron. Scientific Update. [Link]

• Molander, G. A., et al. (2010). Use of Potassium β-Trifluoroborato Amides in Suzuki-Miyaura Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Suzuki cross-coupling - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Oka, N., et al. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. Organic Letters. [Link]

• Molander, G. A., & Canturk, B. (2009). Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers. Current Opinion in Drug Discovery & Development. [Link]

• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

• Knapp, D. M., et al. (2020). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Catalysts. [Link]

• Comparison of reactivity of different boron reagents. ResearchGate. [Link]

• Macharia, J. M., et al. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Singh, S., et al. (2018). Suzuki Cross Coupling Reaction-A Review. International Journal of Scientific Research in Science and Technology. [Link]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Rose-Hulman Institute of Technology. [Link]

• The Suzuki coupling reaction of arylbromides with phenylboronic acid. ResearchGate. [Link]

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A Comparative Guide for Researchers, Scientists, and Drug Development Professionals: 2-(o-Tolyl)boronic Acid vs. Its Ethylene Glycol Ester in Suzuki-Miyaura Coupling

In the landscape of carbon-carbon bond formation, the Suzuki-Miyaura cross-coupling reaction stands as a pillar, indispensable for the synthesis of complex organic molecules in academic and industrial research. The choice of the organoboron reagent is a critical parameter that can dictate the efficiency, reproducibility, and overall success of this powerful transformation. This guide provides an in-depth, objective comparison between 2-(o-tolyl)boronic acid and its ethylene glycol ester, offering experimental insights to inform your selection of the optimal coupling partner.

At a Glance: Key Differences and Considerations

Feature	2-(o-Tolyl)boronic Acid	2-(o-Tolyl)boronic Acid Ethylene Glycol Ester
Stability & Handling	Prone to dehydration (forming boroxines) and protodeboronation, especially with ortho-substituents.[1][2]	Generally more stable, less susceptible to dehydration and protodeboronation, facilitating easier handling and purification.[2][3][4][5]
Reactivity & Kinetics	Can be highly reactive, but the ortho-methyl group introduces steric hindrance that can affect transmetalation.	May exhibit enhanced reaction rates in some cases due to direct transmetalation without prior hydrolysis.[3][6]
Solubility	Varies depending on the reaction solvent.	Often more soluble in organic solvents used in anhydrous coupling conditions.[6]
Purification	Can be challenging due to high polarity and potential for decomposition on silica gel.[2]	Often more amenable to standard purification techniques like silica gel chromatography.[2][7][8]
Reaction Conditions	Typically requires aqueous basic conditions for activation.[9][10]	Can be used under both aqueous and anhydrous conditions, offering greater flexibility.[6][11]

Delving Deeper: A Mechanistic and Practical Comparison

Stability and Handling: The Ester Advantage

Boronic acids, particularly those with ortho-substituents like 2-(o-tolyl)boronic acid, are susceptible to several decomposition pathways that can compromise their integrity and performance.

• Dehydration to Boroxines: Boronic acids have a propensity to undergo spontaneous dehydration to form cyclic trimeric anhydrides known as boroxines.[2] This process alters the stoichiometry and can lead to inconsistent reactivity.

• Protodeboronation: The carbon-boron bond can be cleaved by a proton source, a process known as protodeboronation. This is a significant side reaction, especially under the basic conditions often required for Suzuki-Miyaura coupling.[1][12][13] Ortho-substituted arylboronic acids can be particularly prone to this decomposition pathway.[1]

The ethylene glycol ester of 2-(o-tolyl)boronic acid offers a robust solution to these stability issues. By protecting the boronic acid functionality, the ester form exhibits several advantages:

• Enhanced Shelf-Life and Handling: Boronate esters are generally more stable crystalline solids, less prone to dehydration and protodeboronation, which simplifies storage and handling.[2][3][4][5]

• Improved Purification: The increased stability and often lower polarity of boronate esters make them more amenable to purification by standard techniques like silica gel chromatography, which can be challenging for free boronic acids.[2][7][8]

Diagram: Equilibrium between Boronic Acid, Boroxine, and Boronate Ester

Caption: Interconversion between 2-(o-tolyl)boronic acid and its derivatives.

Reactivity and Mechanistic Nuances

The conventional wisdom in Suzuki-Miyaura coupling held that boronate esters must first hydrolyze to the corresponding boronic acid before transmetalation to the palladium center can occur. However, recent mechanistic studies have challenged this notion, revealing that boronic esters can and do participate directly in the catalytic cycle.[3][6]

Kinetic investigations have shown that, depending on the specific ester, significant rate enhancements in the transmetalation step can be observed compared to the parent boronic acid.[3] For instance, one study found that a glycol boronic ester transferred its aryl group approximately 23 times faster than the corresponding arylboronic acid.[3] This has led to the development of anhydrous Suzuki-Miyaura coupling conditions that leverage the enhanced reactivity and stability of boronate esters.[6][11]

The steric hindrance imposed by the ortho-methyl group in 2-(o-tolyl)boronic acid can influence its reactivity. While the electron-donating nature of the methyl group generally facilitates the transmetalation step, the steric bulk can impede the approach of the reagents to the palladium catalyst. In such cases, the choice of the boronic acid surrogate can be particularly impactful.

Experimental Protocols: A Head-to-Head Comparison

To provide a practical context, here are representative experimental protocols for a Suzuki-Miyaura coupling reaction using both 2-(o-tolyl)boronic acid and its ethylene glycol ester.

Protocol 1: Suzuki-Miyaura Coupling with 2-(o-Tolyl)boronic Acid (Aqueous Conditions)

This protocol represents a classic approach to Suzuki-Miyaura coupling.

Diagram: Workflow for Aqueous Suzuki-Miyaura Coupling

Caption: Standard workflow for Suzuki-Miyaura coupling with boronic acid.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), 2-(o-tolyl)boronic acid (1.2 mmol, 1.2 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%), and a suitable solvent (e.g., 1,4-dioxane, 5 mL).

• Degassing: Purge the flask with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Base Addition: Add an aqueous solution of a base (e.g., 2 M Na₂CO₃, 2.0 mL). The base is crucial for activating the boronic acid to facilitate transmetalation.[9]

• Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling with 2-(o-Tolyl)boronic Acid Ethylene Glycol Ester (Anhydrous Conditions)

This protocol takes advantage of the enhanced stability and solubility of the boronate ester, allowing for reaction under non-aqueous conditions.[6][11]

Diagram: Workflow for Anhydrous Suzuki-Miyaura Coupling

Caption: Workflow for anhydrous Suzuki-Miyaura coupling with boronate ester.

Step-by-Step Methodology:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl halide (1.0 mmol), 2-(o-tolyl)boronic acid ethylene glycol ester (1.2 mmol, 1.2 equiv), palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%), a suitable ligand (e.g., SPhos, 0.04 mmol, 4 mol%), and a non-aqueous base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv) to a flame-dried Schlenk flask.

• Solvent Addition: Add a dry, degassed organic solvent (e.g., toluene or THF, 5 mL).

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) and monitor the reaction progress.

• Work-up: After the reaction is complete, cool to room temperature, filter through a pad of Celite®, and rinse with an organic solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Conclusion and Recommendations

For researchers, scientists, and drug development professionals, the choice between 2-(o-tolyl)boronic acid and its ethylene glycol ester is not merely a matter of preference but a strategic decision that can impact the entire synthetic workflow.

2-(o-Tolyl)boronic acid remains a viable and often cost-effective option for many applications. However, its inherent instability, particularly the propensity for protodeboronation, requires careful handling and reaction optimization.

The ethylene glycol ester of 2-(o-tolyl)boronic acid emerges as a superior coupling partner in many respects. Its enhanced stability simplifies handling, storage, and purification.[2][3][4][5][7][8] Furthermore, the ability to perform the Suzuki-Miyaura coupling under anhydrous conditions and the potential for accelerated reaction rates offer significant advantages in terms of reaction efficiency and substrate scope.[3][6][11]

Recommendation: For routine applications where the stability of the boronic acid is not a major concern and aqueous conditions are acceptable, 2-(o-tolyl)boronic acid can be a suitable choice. However, for complex syntheses, reactions sensitive to water, or when dealing with challenging substrates, the ethylene glycol ester is the recommended coupling partner. Its superior stability, handling characteristics, and potential for enhanced reactivity provide a more robust and reliable path to the desired biaryl products.

References

• A Comparative Guide to 2-Tolyl, 3-Tolyl, and 4-Tolylboronic Acid in Suzuki-Miyaura Cross-Coupling Reactions. Benchchem.
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. University of Illinois.
• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society.
• A Comparative Guide to the Kinetics of Boronic and Borinic Acid Ester Reactions. Benchchem.
• Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. IDEALS.
• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. Organic Chemistry Portal.
• Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids.
• Base-promoted Protodeboronation of 2,6-disubstituted Arylboronic Acids. PubMed.
• Maximizing Efficiency: The Role of 2-Tolylboronic Acid in Suzuki Coupling. NINGBO INNO PHARMCHEM CO.,LTD.
• Isomer-sensitive deboronation in reductive aminations of aryl boronic acids. Semantic Scholar.
• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–
• Something Unique or Methyl, Butyl, Futile? Born again Boron.
• Assessing the stability and reactivity of a new generation of boronic esters. Poster Board #1276.
• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters.
• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing).
• Boronic acid/ester transmetallation r
• Widely-used boronic esters as synthetically-versatile directing groups for C–H activation and hydrogen isotope exchange. Chemical Science (RSC Publishing).
• Suzuki-Miyaura Cross-Coupling: Prepar
• Suzuki Coupling. Organic Chemistry Portal.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• The Suzuki Reaction. Chem 115 Myers.
• Suzuki cross-coupling reaction. YouTube.
• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Dalton Transactions (RSC Publishing).

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• 4. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction | IDEALS [ideals.illinois.edu]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,3,2-Dioxaborolane, 2-(2-methylphenyl)-

As a cornerstone of modern synthetic chemistry, particularly in palladium-catalyzed cross-coupling reactions, 1,3,2-Dioxaborolane, 2-(2-methylphenyl)-, and related boronic esters are common reagents in research and development laboratories. While invaluable at the bench, their safe and compliant disposal is a critical aspect of the laboratory workflow that demands meticulous attention. This guide provides a comprehensive framework for handling and disposing of this compound, grounded in chemical principles and best safety practices to ensure the protection of personnel and the environment.

Hazard Assessment and Proactive Risk Mitigation

A robust disposal plan begins with a thorough understanding of the chemical's hazard profile. This knowledge informs the necessary precautions, preventing exposure and ensuring safe handling from the moment the reagent is used to its final disposal.

Hazard Identification

While specific toxicological data for 1,3,2-Dioxaborolane, 2-(2-methylphenyl)- may be limited, data from structurally similar dioxaborolanes provides a reliable basis for hazard assessment. The primary hazards are summarized below.

Hazard Classification	GHS Hazard Statement	Rationale and Implication for Researchers	Source(s)
Skin Irritation (Category 2)	H315: Causes skin irritation	Direct contact can lead to redness, itching, and inflammation. This necessitates the use of appropriate gloves and a lab coat to prevent skin exposure.	[1][2][3][4]
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	Splashes or vapor contact can cause significant pain, redness, and potential damage to the eyes. Chemical safety goggles are mandatory.	[1][2][3][4]
Respiratory Irritation (STOT SE 3)	H335: May cause respiratory irritation	Inhalation of vapors or aerosols can irritate the nose, throat, and lungs. All handling must be performed in a well-ventilated area, preferably a chemical fume hood.	[1][2]

Note: Some boronic esters are also classified as flammable liquids.[3][5] Always consult the specific Safety Data Sheet (SDS) for the lot in use and keep away from ignition sources.

Essential Personal Protective Equipment (PPE) & Engineering Controls

Based on the hazard profile, the following controls are required:

• Engineering Controls : Always handle 1,3,2-Dioxaborolane, 2-(2-methylphenyl)- inside a certified chemical fume hood.[6] This is the primary barrier to prevent inhalation of vapors and contain any potential spills.[2]

• Eye and Face Protection : Wear chemical safety goggles or a full-face shield to protect against splashes.[4]

• Skin Protection : A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are essential.[2][4] Contaminated clothing should be removed immediately and laundered before reuse.[2]

• Hand Hygiene : Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1][2]

Standard Disposal Protocol: Segregation and Professional Removal

For the vast majority of laboratory settings, the safest and most compliant method for disposing of 1,3,2-Dioxaborolane, 2-(2-methylphenyl)- and its waste is through professional channels. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [1][2]

Step-by-Step Procedure for Waste Collection

• Designate a Waste Container : Use a clearly labeled, dedicated waste container for organoboron waste. The container must be made of a compatible material (e.g., High-Density Polyethylene - HDPE) and have a secure, tight-fitting lid.

• Labeling : The label must clearly state "Hazardous Waste," list the full chemical name "1,3,2-Dioxaborolane, 2-(2-methylphenyl)-," and include any solvents used in the waste mixture.

• Collection : Carefully transfer all waste containing the boronic ester, including residual amounts in reaction vessels and contaminated materials like pipette tips, into the designated container.

• Storage : Store the sealed waste container in a cool, dry, well-ventilated area designated for hazardous waste, away from incompatible materials.[4][7]

• Disposal : Contact your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup and proper disposal.[2][7][8]

Chemical Compatibility for Storage

To prevent dangerous reactions within the waste container, do not mix organoboron waste with the following:

• Strong Oxidizing Agents[7][8]

• Strong Acids[7]

• Water or Protic Solvents (if accumulation of un-neutralized waste is a concern, as this can lead to slow hydrolysis and potential pressure buildup)[7]

Caption: Standard workflow for collecting and disposing of boronic ester waste.

Advanced Protocol: In-Lab Neutralization of Small Quantities

WARNING: This procedure should only be performed by experienced chemists with a thorough understanding of the reaction. It must be conducted in a chemical fume hood with appropriate PPE. Always check with your institution's EHS office to ensure this procedure is permitted.

For trace amounts or small quantities, a carefully controlled hydrolysis can be used to convert the boronic ester into its constituent, more water-soluble parts: 2-methylphenylboronic acid and ethylene glycol.[9] This process renders the material easier to handle for final disposal as aqueous waste.

Chemical Rationale

Boronic esters are susceptible to hydrolysis, a reaction that breaks the B-O bonds.[10] By conducting this reaction in a controlled manner with a dilute base, we can safely neutralize the resulting boronic acid (a weak Lewis acid) as it forms. The final neutralized aqueous solution can then be collected as hazardous aqueous waste.

Step-by-Step Neutralization Procedure

• Preparation : In a chemical fume hood, prepare a three-necked flask equipped with a magnetic stirrer and an addition funnel.

• Quenching Solution : In the flask, place a volume of 1 M sodium hydroxide (NaOH) solution sufficient to be in at least a 50% molar excess relative to the boronic ester waste.

• Controlled Addition : Slowly add the 1,3,2-Dioxaborolane, 2-(2-methylphenyl)- waste dropwise from the addition funnel into the stirring NaOH solution. Be mindful of any potential exotherm. If the reaction becomes too warm, cool the flask with an ice bath.

• Reaction : Allow the mixture to stir at room temperature for at least one hour after the addition is complete to ensure full hydrolysis.

• Neutralization : Check the pH of the solution. Carefully neutralize it to a pH between 6 and 8 by adding dilute hydrochloric acid (HCl) dropwise.

• Final Disposal : Transfer the final, neutralized aqueous solution to a properly labeled hazardous aqueous waste container for disposal via your institution's EHS office.

Caption: Workflow for the in-lab neutralization of small-scale boronic ester waste.

Emergency Procedures

Spill Response

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate personnel immediately.

• Control : Prevent the spill from spreading or entering drains.[1][2]

• Absorb : For small spills, use an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

• Collect : Carefully sweep or scoop up the absorbed material and place it into a suitable, sealed container for hazardous waste disposal.[2][8]

• Decontaminate : Clean the spill area thoroughly.

First Aid Measures

• Inhalation : Move the affected person to fresh air. If breathing is difficult, give oxygen and seek medical attention.[1][2]

• Skin Contact : Immediately remove contaminated clothing. Flush the skin with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2]

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

By adhering to these procedures, researchers can ensure the safe handling and compliant disposal of 1,3,2-Dioxaborolane, 2-(2-methylphenyl)-, upholding the highest standards of laboratory safety and environmental stewardship.

References

• Wikipedia. Boronic acid. [Link]

• Huber, A. M., et al. (2019). Internal and external catalysis in boronic ester networks. Semantic Scholar. [Link]

• ResearchGate. How Can I hydrolyse the boronate ester intermediate of corresponding aldehyde to alcohol for Hydroboration reaction?[Link]

• Hall, D. G. (2005). Structure, Properties, and Preparation of Boronic Acid Derivatives. Overview of Their Reactions and Applications. SciSpace. [Link]

• Gillis, E. P., & Burke, M. D. (2007). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. National Institutes of Health. [Link]

• Emory University. Chemical Waste Disposal Guidelines. [Link]

• Reddit. How to dispose of boron tribromide?[Link]

• Organic Syntheses. Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. [Link]

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Navigating the Safe Handling of 2-(2-methylphenyl)-1,3,2-dioxaborolane: A Practical Guide

In the landscape of modern drug discovery and organic synthesis, arylboronic acid pinacol esters, such as 2-(2-methylphenyl)-1,3,2-dioxaborolane, are indispensable reagents. Their utility in Suzuki-Miyaura cross-coupling reactions has revolutionized the construction of complex molecular architectures. However, with great utility comes the responsibility of safe and informed handling. This guide provides a comprehensive, experience-driven framework for researchers, scientists, and drug development professionals to confidently and safely incorporate this valuable reagent into their workflows. Our focus extends beyond mere procedural steps, delving into the causality behind each recommendation to foster a culture of safety and scientific integrity.

Understanding the Hazard Profile

2-(2-methylphenyl)-1,3,2-dioxaborolane is generally a stable, solid compound that is less sensitive to air and moisture than its corresponding boronic acid.[1] However, it is classified as an irritant and may be harmful if swallowed, in contact with skin, or inhaled.[1][2] The primary hazards associated with this compound are:

• Skin and Eye Irritation: Direct contact can cause irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of dust can lead to respiratory discomfort.

• Potential for Harm upon Ingestion or Skin Absorption: While acute toxicity data is limited, it is prudent to minimize exposure.[1]

Understanding these risks is the foundational step in developing a robust safety protocol.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach but rather a risk-based decision process. The following table outlines the recommended PPE for handling 2-(2-methylphenyl)-1,3,2-dioxaborolane, with explanations rooted in practical laboratory experience.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or safety glasses with side shields.	Protects against accidental splashes or airborne dust particles that can cause serious eye irritation.
Hand Protection	Nitrile gloves. For extended contact, consider thicker, chemical-resistant gloves.	Nitrile gloves offer good protection against incidental contact with many chemicals, including boronic esters.[2][5][6] Always inspect gloves for tears or punctures before use.
Body Protection	A standard laboratory coat.	Prevents contamination of personal clothing and minimizes skin contact.
Respiratory Protection	Generally not required for handling small quantities in a well-ventilated area. Use a NIOSH-approved respirator if dust is generated or if working outside of a fume hood.	Boronic acid pinacol esters are typically solids with low volatility. Respiratory protection is a precaution against inhaling fine particulates.

The following flowchart illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection flowchart for handling 2-(2-methylphenyl)-1,3,2-dioxaborolane.

Operational Plans: From Receipt to Reaction

A systematic approach to handling ensures safety and reproducibility.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and hazard warnings.[7]

• Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8] Keep the container tightly closed to prevent moisture absorption, which can slowly hydrolyze the ester.[9]

Step-by-Step Handling Protocol

This protocol is designed for handling milligram to gram quantities of the solid reagent.

• Preparation:

  • Ensure your work area, typically a chemical fume hood, is clean and uncluttered.

  • Have all necessary equipment (spatulas, weigh paper, glassware) and waste containers readily available.

  • Don the appropriate PPE as outlined in the table above.

• Weighing and Transfer:

  • Carefully open the container, avoiding any sudden movements that could generate dust.

  • Use a clean spatula to transfer the desired amount of the solid onto weigh paper or directly into a tared container.

  • Perform this step in a fume hood or a ventilated balance enclosure to minimize inhalation risk.

  • Close the main container tightly immediately after use.

• Dissolution and Reaction Setup:

  • Add the solvent to the flask containing the weighed reagent.

  • If necessary, gently swirl or stir the mixture to facilitate dissolution.

  • Assemble your reaction apparatus within the fume hood.

Emergency Procedures: Be Prepared

Spill Response

For minor spills (typically less than 5 grams) of solid 2-(2-methylphenyl)-1,3,2-dioxaborolane:

• Alert and Isolate: Notify others in the immediate area and restrict access.[10][11]

• Assess: Evaluate the extent of the spill and ensure you have the appropriate PPE.

• Contain and Clean:

  • Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent the powder from becoming airborne.[12]

  • Using a plastic scoop or brush and dustpan, carefully sweep up the spilled material and absorbent.[12][13] Avoid creating dust.

  • Place the collected material into a clearly labeled, sealable plastic bag for hazardous waste.[10][12][13]

• Decontaminate:

  • Wipe the spill area with a damp paper towel.[12][13]

  • Place the used paper towels into the hazardous waste bag.

  • Clean the area with soap and water.

• Dispose: Dispose of the sealed waste bag according to your institution's hazardous waste guidelines.[11]

First Aid

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[14] Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[14] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[14] Seek immediate medical attention.

Disposal Plan: A Responsible Conclusion

All waste containing 2-(2-methylphenyl)-1,3,2-dioxaborolane, including contaminated materials like gloves, weigh paper, and spill cleanup debris, must be treated as hazardous chemical waste.

• Collection:

  • Collect all solid waste in a designated, labeled, and sealed container.

  • Collect any solutions containing the compound in a separate, compatible, and clearly labeled liquid waste container.

• Labeling:

  • Label all waste containers with "Hazardous Waste" and list the full chemical name of all components.

• Disposal:

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.

  • The material should be disposed of by a licensed chemical destruction facility, which may involve controlled incineration with flue gas scrubbing.[15] Do not discharge to sewer systems.[15]

By adhering to these guidelines, researchers can confidently and safely utilize 2-(2-methylphenyl)-1,3,2-dioxaborolane, ensuring both personal safety and the integrity of their scientific endeavors.

References

• Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware. (n.d.). Retrieved February 15, 2026, from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (2023, May). The City University of New York. Retrieved February 15, 2026, from [Link]

• Guidance for Hazardous Waste Spill Cleanup in Laboratories. (n.d.). The University of Tennessee, Knoxville. Retrieved February 15, 2026, from [Link]

• Laboratory General Chemical Minor Spill Clean Up Procedures (less than 1 gallon). (2022, August). Stony Brook University. Retrieved February 15, 2026, from [Link]

• Chemical Spill Response Procedures. (n.d.). University of Louisville. Retrieved February 15, 2026, from [Link]

• N-Methylpyrrole-2-boronic acid pinacol ester Safety Data Sheet. (2023, October 13). Fisher Scientific. Retrieved February 15, 2026, from [Link]

• Esko Glove Chemical Resistance Chart. (n.d.). eskosafety. Retrieved February 15, 2026, from [Link]

• Chemical Resistance Chart. (n.d.). Safecare Gloves. Retrieved February 15, 2026, from [Link]

• Chemical-Resistant Gloves Guide: Materials, Ratings & Use Cases. (2025, August 6). eSafety Supplies, Inc. Retrieved February 15, 2026, from [Link]

• OSHA Glove Selection Chart. (n.d.). University of California, Santa Barbara, Environmental Health and Safety. Retrieved February 15, 2026, from [Link]

• Furan-2-boronic acid pinacol ester Safety Data Sheet. (2025, September 7). Thermo Fisher Scientific. Retrieved February 15, 2026, from [Link]

• Safe Handling Practices for Laboratory Chemicals. (2025, May 26). GZ Industrial Supplies. Retrieved February 15, 2026, from [Link]

• Section I - Zakarian Lab Safety Protocol. (n.d.). University of California, Santa Barbara. Retrieved February 15, 2026, from [Link]

• 2-Tolylboronic acid pinacol ester. PubChem. (n.d.). National Institutes of Health. Retrieved February 15, 2026, from [Link]

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